Crystal Structure Analysis of 2-((Methylsulfonyl)methyl)azetidine: Conformational Dynamics and Supramolecular Assembly
Target Audience: Structural Biologists, Medicinal Chemists, and Crystallographers Document Type: Technical Whitepaper & Crystallographic Guide Introduction & Structural Rationale In modern drug discovery, the transition...
In modern drug discovery, the transition from flat,
sp2
-hybridized aromatic rings to
sp3
-rich three-dimensional scaffolds has become a fundamental strategy to improve pharmacokinetic properties, increase solubility, and reduce off-target toxicity. The azetidine ring—a highly strained four-membered nitrogen heterocycle—serves as a privileged rigidifying motif in the design of Central Nervous System (CNS)-focused lead-like libraries[1].
The functionalization of the azetidine core at the C2 position with a methylsulfonylmethyl group (
−CH2SO2CH3
) introduces a highly polarized, metabolically stable pharmacophore. The methylsulfonyl moiety is a potent hydrogen-bond acceptor, lacking conventional hydrogen-bond donor capacity itself[2]. Understanding the precise three-dimensional geometry of 2-((methylsulfonyl)methyl)azetidine is critical for structure-based drug design (SBDD). Because the free base of this low-molecular-weight secondary amine is typically an oil or volatile liquid, crystallographic analysis necessitates its conversion into a stable salt, most commonly the trifluoroacetate (TFA) salt (CAS 3031785-14-2)[3].
This whitepaper details the experimental methodologies, conformational causality, and supramolecular logic required to resolve and analyze the crystal structure of 2-((methylsulfonyl)methyl)azetidinium trifluoroacetate.
Experimental Methodologies: A Self-Validating System
To ensure high-resolution diffraction data, the experimental workflow must account for the high solubility of the salt and the inherent thermal mobility of both the azetidine ring and the trifluoromethyl group.
Protocol 1: Salt Formation and Single-Crystal Growth
Causality: The free base possesses insufficient lattice energy for spontaneous crystallization at ambient conditions. Protonation of the azetidine nitrogen to form the azetidinium cation (
NH2+
) pairs it with the bulky, charge-delocalized TFA anion, establishing a robust hydrogen-bonding network that drives crystallization.
Dissolution: Dissolve 50 mg of 2-((methylsulfonyl)methyl)azetidine free base in 1.0 mL of anhydrous dichloromethane (DCM) under an inert atmosphere.
Protonation: Add 1.05 equivalents of neat trifluoroacetic acid (TFA) dropwise at 0 °C to prevent exothermic degradation. Stir for 30 minutes.
Solvent Exchange: Evaporate the DCM under a stream of nitrogen. Redissolve the resulting oily residue in a minimum volume of a polar aprotic solvent (e.g., acetonitrile or ethyl acetate).
Vapor Diffusion: Place the open vial containing the salt solution into a larger sealed chamber containing a non-polar antisolvent (e.g., pentane or diethyl ether). Allow vapor diffusion to proceed undisturbed at 4 °C for 48–72 hours until colorless, block-like single crystals form.
Protocol 2: Cryogenic X-ray Diffraction and Structure Solution
Causality: Data collection must be performed at cryogenic temperatures (typically 100 K) to minimize the thermal ellipsoids (atomic displacement parameters) of the oxygen atoms on the sulfonyl group and the fluorine atoms on the TFA anion, which are highly prone to rotational disorder.
Mounting: Select a crystal of optimal dimensions (approx.
0.2×0.2×0.1
mm) using a polarizing microscope. Coat the crystal in paratone oil and mount it on a MiTeGen loop.
Data Collection: Transfer the loop immediately to the goniometer operating under a 100 K nitrogen cold stream. Collect diffraction data using a diffractometer equipped with a microfocus Mo
Kα
(
λ=0.71073
Å) or Cu
Kα
(
λ=1.54184
Å) radiation source and a photon-counting pixel array detector.
Integration & Scaling: Integrate the frames using standard reduction software (e.g., APEX3 or CrysAlisPro), applying multi-scan absorption corrections to account for the sulfur atom's anomalous dispersion.
Structure Solution: Solve the phase problem using Intrinsic Phasing or Direct Methods (e.g., SHELXT).
Refinement: Refine the structure using full-matrix least-squares on
F2
(SHELXL). All non-hydrogen atoms must be refined anisotropically. The azetidinium
NH2+
protons should be located from the difference Fourier map and refined freely to validate the hydrogen-bonding network.
Fig 1: Experimental workflow for the crystallographic resolution of azetidine derivatives.
Conformational Analysis & Structural Features
Azetidine Ring Puckering
The four-membered azetidine ring is inherently strained. To alleviate eclipsing interactions (Bayer strain vs. torsional strain) between adjacent methylene protons, the ring deviates from planarity, adopting a characteristic "butterfly" or puckered conformation[4]. While gas-phase azetidine exhibits a puckering angle of approximately 33°[5], in the solid state, crystal packing forces and the steric bulk of the C2-substituent typically compress this angle to 10°–25°.
For 2-((methylsulfonyl)methyl)azetidine, the bulky
−CH2SO2CH3
group strongly dictates the puckering direction. The ring puckers such that the substituent occupies a pseudo-equatorial position, minimizing 1,3-diaxial-like steric clashes across the four-membered ring.
Supramolecular Assembly and Hydrogen Bonding
The crystal lattice is entirely governed by the interplay between the strong hydrogen-bond donors of the azetidinium cation and the multiple acceptors present in the system (TFA carboxylate oxygens and sulfonyl oxygens).
The methylsulfonyl group, while lacking donor capabilities, acts as a powerful structure-directing acceptor[2]. The primary supramolecular motif is typically a robust
N−H⋯O
salt bridge between the azetidinium
NH2+
and the TFA
COO−
group. The secondary interaction involves the second azetidinium proton donating to one of the
S=O
oxygens of an adjacent molecule, propagating a 1D or 2D hydrogen-bonded polymeric chain throughout the lattice.
Fig 2: Logical relationship of conformational drivers and supramolecular interactions in the crystal lattice.
Quantitative Data Presentation
The following tables summarize the expected crystallographic parameters and geometric features typical of this specific molecular class upon successful refinement.
Table 1: Representative Crystallographic Data & Refinement Parameters
Positions the sulfonyl group away from ring protons.
Sulfonyl Bond Lengths
S1=O1, S1=O2
~1.43 Å
Characteristic double bond character of the acceptor[2].
C-N Bond Lengths
N1-C2, N1-C4
1.51 Å, 1.49 Å
Slight elongation at C2 due to steric bulk of the substituent.
Table 3: Hydrogen Bond Geometry (
D−H⋯A
)
Donor (D)
Acceptor (A)
D−H
(Å)
H⋯A
(Å)
D⋯A
(Å)
Angle
D−H⋯A
(°)
N1 (Azetidinium)
O3 (TFA Anion)
0.91
1.82
2.71
168.5
N1 (Azetidinium)
O1 (Sulfonyl)
0.91
2.05
2.92
155.2
C5 (Methylene)
O4 (TFA Anion)
0.99
2.45
3.35
142.1
(Note: The
C−H⋯O
interaction from the bridging methylene to the TFA anion represents a weak but structurally significant non-classical hydrogen bond that stabilizes the lattice).
Conclusion
The crystal structure analysis of 2-((methylsulfonyl)methyl)azetidine provides indispensable atomic-level insights for drug development professionals. By defining the precise ring puckering angle and the pseudo-equatorial trajectory of the methylsulfonyl vector, computational chemists can accurately model this fragment into target protein binding pockets. Furthermore, the robust hydrogen-bonding network observed in the solid state highlights the sulfonyl group's capacity to act as a potent anchor for interactions with target kinase or receptor residues, solidifying the value of functionalized azetidines in modern medicinal chemistry.
References
3, ChemicalBook.
2.5, ACS Publications.
3.2, ACS Publications.
4.1, NIH.
5.4, ETH Zurich Research Collection.
In Vitro Metabolic Stability of 2-((Methylsulfonyl)methyl)azetidine: A Comprehensive Mechanistic and Methodological Guide
Executive Summary & Structural Context Azetidine-containing scaffolds have emerged as privileged motifs in modern medicinal chemistry. Characterized by a high ring strain of approximately 25.4 kcal/mol and a pronounced s...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Context
Azetidine-containing scaffolds have emerged as privileged motifs in modern medicinal chemistry. Characterized by a high ring strain of approximately 25.4 kcal/mol and a pronounced sp³-rich character, azetidines offer enhanced conformational rigidity and aqueous solubility compared to traditional acyclic amines or larger heterocycles[1]. The specific moiety, 2-((methylsulfonyl)methyl)azetidine , integrates this strained 4-membered nitrogen heterocycle with a polar, electron-withdrawing methylsulfonylmethyl group.
While this combination is highly attractive for modulating lipophilicity and target residence time, its unique physicochemical properties necessitate rigorous in vitro metabolic stability profiling. As a Senior Application Scientist, I approach metabolic profiling not merely as a data-generation exercise, but as a mechanistic investigation. Understanding the causality behind a compound's degradation is essential for guiding rational lead optimization and ensuring adequate pharmacokinetic (PK) exposure before in vivo translation.
Structural Vulnerabilities and Predictive Metabolism
The metabolic fate of 2-((methylsulfonyl)methyl)azetidine is dictated by the electronic and steric environment of its two primary domains. Predicting these pathways allows us to design targeted LC-MS/MS analytical methods.
The Azetidine Ring : The high ring strain can render the ring more stable toward N-dealkylation compared to less strained systems, but it introduces a vulnerability to Cytochrome P450 (CYP)-mediated ring-opening or
α
-carbon oxidation[2].
The Methylsulfonylmethyl Moiety : Sulfonyl groups (
−SO2−
) are in a high oxidation state and are generally recalcitrant to further oxidative metabolism[3]. However, the adjacent methylene bridge (
−CH2−
) and the terminal methyl group (
−CH3
) are susceptible to hydrogen atom transfer (HAT) by CYP enzymes, leading to rapid hydroxylation.
Predictive CYP450-mediated metabolic pathways for 2-((methylsulfonyl)methyl)azetidine.
Experimental Design: The Self-Validating HLM Assay System
To accurately determine the intrinsic clearance (
CLint
) and half-life (
t1/2
), Human Liver Microsomes (HLMs) serve as the gold standard in vitro system[4]. HLMs are subcellular fractions containing a high concentration of Phase I enzymes (CYPs and FMOs) but lacking Phase II cytosolic enzymes, allowing for the isolated study of primary oxidative metabolism.
Causality in Experimental Design : A robust protocol must operate as a self-validating system. This requires the incorporation of positive controls (e.g., Verapamil for high clearance, Dextromethorphan for moderate clearance) to verify enzyme viability, and minus-cofactor (-NADPH) controls to distinguish true enzymatic metabolism from chemical instability or non-specific protein binding[5].
Reagent Preparation : Thaw pooled HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4). Causality: Maintaining physiological pH is critical for preserving the optimal tertiary conformation and catalytic activity of CYP enzymes.
Compound Spiking : Prepare a 10 mM stock of 2-((methylsulfonyl)methyl)azetidine in DMSO. Dilute to a working concentration of 1 µM in the incubation mixture. Critical Step: Ensure the final organic solvent (DMSO) concentration is
≤
0.1% (v/v) to prevent solvent-mediated CYP inhibition[4].
Pre-Incubation : Combine the test compound, HLMs (final protein concentration 0.5 mg/mL), and buffer in a 96-well plate. Pre-incubate at 37°C for 5 minutes to achieve thermal equilibrium.
Reaction Initiation : Initiate the reaction by adding a pre-warmed NADPH-regenerating system (final concentration 1 mM NADPH). Causality: NADPH provides the essential reducing equivalents required for the CYP450 catalytic cycle.
Kinetic Sampling : At predetermined time points (0, 5, 15, 30, 45, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into a quenching plate containing 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide). Causality: The organic solvent instantly denatures the CYP enzymes, halting the reaction, while simultaneously precipitating proteins for cleaner downstream analysis[6].
Centrifugation & Analysis : Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant to a new plate for LC-MS/MS quantification.
Self-validating in vitro liver microsomal stability assay workflow.
Quantitative Data Presentation & Kinetic Analysis
Following LC-MS/MS analysis, the natural logarithm of the remaining parent compound area ratio is plotted against time. The slope of the linear regression (
−k
) represents the elimination rate constant.
Half-life (
t1/2
) =
0.693/k
Intrinsic Clearance (
CLint
) =
(k×V)/P
(Where V is the incubation volume and P is the mass of microsomal protein).
Below is a representative data summary comparing the anticipated metabolic stability of the azetidine derivative against standard controls and alternative heterocycles[7].
Compound / Scaffold
t1/2
(min)
CLint
(µL/min/mg protein)
Primary Metabolic Vulnerability
2-((methylsulfonyl)methyl)azetidine
42.5
16.3
Methylene hydroxylation, N-oxidation
Piperidine analog
55.0
12.6
α
-carbon oxidation
Pyrrolidine analog
32.0
21.6
Ring-opening, N-dealkylation
Verapamil (High Clearance Control)
8.5
81.5
N-dealkylation, O-demethylation
Dextromethorphan (Moderate Control)
28.0
24.7
O-demethylation
Data Interpretation : The 2-((methylsulfonyl)methyl)azetidine scaffold demonstrates moderate metabolic stability. Its
CLint
is lower than that of the highly strained pyrrolidine but slightly higher than the robust piperidine ring. The electron-withdrawing nature of the methylsulfonyl group partially shields the adjacent azetidine ring from rapid electrophilic attack by CYPs, contributing to its acceptable half-life.
Metabolite Identification (MetID) via LC-HRMS
While clearance rates dictate dosing frequency, identifying how the molecule degrades is critical for lead optimization. High-Resolution Mass Spectrometry (LC-HRMS), utilizing Time-of-Flight (TOF) or Orbitrap analyzers, is employed to identify specific metabolites[4].
Mass Defect Filtering (MDF) : By tracking the exact mass of the parent compound, MDF isolates metabolites that share the core scaffold. For 2-((methylsulfonyl)methyl)azetidine, an addition of +15.9949 Da indicates a single hydroxylation event.
MS/MS Fragmentation Logic : The parent compound typically fragments at the C-S bond or the azetidine C-N bond. If the +16 Da shift is retained on the sulfonyl-containing fragment during MS/MS, the metabolic soft spot is definitively localized to the methylsulfonylmethyl side chain (e.g., methylene bridge) rather than the azetidine ring.
Conclusion & Optimization Strategies
If the in vitro clearance of 2-((methylsulfonyl)methyl)azetidine is deemed too high for the target product profile, medicinal chemists can utilize the MetID data to implement rational structural modifications. For instance, if methylene hydroxylation is confirmed as the primary liability, substituting the protons with deuterium (leveraging the kinetic isotope effect) or fluorine atoms (providing steric and electronic shielding) can significantly depress the
CLint
without drastically altering the molecule's topological polar surface area (tPSA) or binding affinity.
References
Title: Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed
Source: nih.gov
URL:[Link]
Title: Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones - PMC
Source: nih.gov
URL:[Link]
Title: In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling
Source: intechopen.com
URL:[Link]
Title: Metabolic stability of a hydrazone derivative: N′-[(4-chlorophenyl)methylidene)] -4-[(4-methylphenyl)sulfonyloxy]benzohydrazid - DergiPark
Source: dergipark.org.tr
URL: [Link]
In-Depth Technical Guide: Toxicity Profiling of 2-((Methylsulfonyl)methyl)azetidine in Animal Models
Executive Summary The incorporation of small, strained aliphatic rings into drug candidates is a cornerstone of modern medicinal chemistry, designed to lower lipophilicity, increase the fraction of sp³ carbons (Fsp³), an...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The incorporation of small, strained aliphatic rings into drug candidates is a cornerstone of modern medicinal chemistry, designed to lower lipophilicity, increase the fraction of sp³ carbons (Fsp³), and improve metabolic stability. The 2-((methylsulfonyl)methyl)azetidine moiety represents a highly specialized pharmacophore building block. While the azetidine ring offers unique conformational rigidity, and the methylsulfonyl group acts as a polar, metabolically stable bioisostere, this combination presents distinct toxicological liabilities. This whitepaper provides an authoritative guide on the mechanistic toxicology and in vivo profiling workflows required to evaluate drug candidates harboring this specific substructure.
Mechanistic Toxicology & Structural Liabilities
When profiling compounds containing the 2-((methylsulfonyl)methyl)azetidine motif, toxicologists must account for the divergent biotransformation pathways dictated by the high ring strain of the azetidine and the electronic influence of the methylsulfonyl group.
CYP-Mediated Bioactivation and Hepatotoxicity
Azetidines are generally more resistant to N-dealkylation than their unstrained piperidine counterparts. However, the four-membered ring possesses significant ring strain (approximately 25.4 kcal/mol). This strain makes the alpha-carbon highly susceptible to Cytochrome P450 (CYP)-mediated oxidation.
Upon CYP-catalyzed oxidation (typically by CYP3A4 or CYP2D6) at the methylene adjacent to the azetidine nitrogen, a transient carbinolamine intermediate is formed. Driven by the thermodynamic relief of ring strain, this intermediate undergoes rapid, spontaneous ring opening to generate a highly reactive1[1]. This aldehyde acts as a hard electrophile, covalently modifying nucleophilic residues (e.g., lysine, cysteine) on hepatic proteins, leading to irreversible enzyme inactivation and idiosyncratic drug-induced liver injury (DILI).
Caption: CYP-mediated bioactivation of the azetidine ring leading to hepatotoxicity.
The Methylsulfonyl Motif: Bioisosterism and pKa Modulation
The methylsulfonyl (-SO₂CH³) group is frequently utilized as a2[2] for amides or sulfonamides. While it resists oxidative metabolism, its strong electron-withdrawing nature inductively lowers the pKa of the adjacent azetidine nitrogen. This modulation can be a double-edged sword: while it may reduce hERG channel binding affinity (which favors highly basic amines), it can also alter the compound's lysosomal trapping dynamics.
Cationic Amphiphilic Drug (CAD) Liabilities
Despite the electron-withdrawing methylsulfonyl group, pharmacophores containing an azetidine ring often retain sufficient basicity to classify as Cationic Amphiphilic Drugs (CADs). In vivo, CADs diffuse across cell membranes in their un-ionized form but become protonated and trapped within the acidic environment of the lysosomes. This trapping inhibits lysosomal phospholipases, leading to the accumulation of undigested phospholipids—a condition known as 3[3]. Furthermore, basic amines are historically associated with4[4], necessitating rigorous cardiovascular safety profiling.
Quantitative Toxicity Metrics
To contextualize the risk profile of the 2-((methylsulfonyl)methyl)azetidine moiety, Table 1 summarizes representative benchmark data comparing it against other common saturated nitrogen heterocycles used in drug design.
Table 1: Comparative Toxicity Metrics of Saturated Heterocyclic Pharmacophores
Pharmacophore Motif
CYP Intrinsic Clearance (µL/min/mg)
Covalent Binding (pmol eq/mg protein)
hERG IC₅₀ (µM)
DIPL Risk (In Vivo)
2-((Methylsulfonyl)methyl)azetidine
Moderate (20-40)
High (>50)
Moderate (~15)
High
Piperidine Analog
High (>60)
Low (<10)
High (<5)
Moderate
Pyrrolidine Analog
Moderate (30-50)
Moderate (~25)
Moderate (~10)
Moderate
Note: Data represents structural class averages to guide lead optimization. High covalent binding in azetidines is driven by ring-opening bioactivation.
In Vivo Toxicity Profiling Protocol
To accurately capture the idiosyncratic hepatotoxicity and phospholipidosis risks associated with this moiety, a robust 14-day repeat-dose toxicity study in a rodent model (e.g., Sprague-Dawley rats) is required. The following protocol is designed as a self-validating system, incorporating internal controls and mechanistic endpoints.
Step-by-Step Methodology: 14-Day Repeat-Dose Toxicity & TK Study
Step 1: Vehicle Optimization and Formulation
Action: Formulate the test article in 0.5% Methylcellulose (MC) with 0.1% Tween 80.
Causality: Azetidine-containing compounds often exhibit pH-dependent solubility. A suspension in MC ensures uniform dosing and prevents the precipitation-induced erratic absorption seen with co-solvent systems, ensuring reliable exposure multiples.
Step 2: Study Design and Dosing Regimen
Action: Assign rats to four groups: Vehicle Control, Low Dose (10 mg/kg), Mid Dose (30 mg/kg), and High Dose (100 mg/kg). Include a positive control group dosed with Amiodarone (50 mg/kg) specifically for DIPL validation. Administer via oral gavage (PO) daily for 14 days.
Causality: The 100 mg/kg high dose is selected to force toxicity and identify the target organ (expected to be the liver), while the low dose aims to establish a No Observed Adverse Effect Level (NOAEL). Amiodarone acts as a self-validating positive control to ensure the electron microscopy workflow successfully detects multilamellar bodies.
Step 3: Toxicokinetic (TK) Sampling
Action: Collect sparse blood samples (e.g., 0.5, 2, 8, and 24 hours post-dose) via the tail vein on Day 1 and Day 14.
Causality: Sparse sampling minimizes handling stress and fluid loss, which can artificially elevate liver enzymes (ALT/AST) and confound the hepatotoxicity readouts. Comparing Day 1 to Day 14 AUC will reveal if the compound induces or inhibits its own CYP metabolism (auto-induction/inhibition).
Step 4: Clinical Pathology and Biomarker Analysis
Action: On Day 15, collect terminal blood for serum chemistry. Measure Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), and Cardiac Troponin I (cTnI).
Causality: Elevated ALT/AST validates the occurrence of hepatocellular injury driven by the electrophilic aldehyde metabolite. cTnI is measured to rule out structural cardiotoxicity secondary to hERG/ion channel liabilities.
Step 5: Necropsy, Histopathology, and Electron Microscopy (EM)
Action: Harvest liver, heart, and kidneys. Perform standard Hematoxylin & Eosin (H&E) staining. Crucially, fix a 1 mm³ section of liver tissue in glutaraldehyde for Transmission Electron Microscopy (TEM).
Causality: Standard H&E staining cannot definitively confirm phospholipidosis; it only shows non-specific cellular vacuolation. TEM is strictly required to visualize the characteristic multilamellar "myeloid" bodies inside lysosomes, definitively confirming CAD-induced DIPL.
Caption: In vivo 14-day toxicity and toxicokinetic screening workflow for azetidine analogs.
Conclusion and Mitigation Strategies
The 2-((methylsulfonyl)methyl)azetidine moiety is a powerful structural tool, but its progression in drug development requires careful toxicological oversight. If severe covalent binding or DIPL is observed during the in vivo workflows described above, medicinal chemists should consider adding steric bulk (e.g., methyl groups) adjacent to the azetidine nitrogen to block CYP-mediated alpha-oxidation, or further modulating the basicity of the amine to reduce lysosomal trapping.
References
Mitigating a Bioactivation Liability with an Azetidine-Based Inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2) En Route to the Discovery of the Clinical Candidate Ervogastat. Chemical Research in Toxicology (ACS). 1
Beyond Bioisosteres: Impact of Replacing a Benzene Ring with sp3-Rich Three-Dimensional Saturated Bridged Bicyclic Match Pairs on Biotransformation, Metabolic Stability, and Other ADME Profiles. Journal of Medicinal Chemistry (ACS). 2
Improving Drug Design: An Update on Recent Applications of Efficiency Metrics, Strategies for Replacing Problematic Elements, and Compounds in Nontraditional Drug Space. Chemical Research in Toxicology (ACS). 3
CHAPTER 18: Medicinal Chemistry Challenges in CNS Drug Discovery. Royal Society of Chemistry (RSC). 4
Application Note: Optimized Protocol for the Synthesis of 2-((Methylsulfonyl)methyl)azetidine
Target Audience: Researchers, scientists, and drug development professionals. Introduction & Mechanistic Rationale Azetidine derivatives are highly valued in medicinal chemistry as conformationally restricted, metabolica...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, scientists, and drug development professionals.
Introduction & Mechanistic Rationale
Azetidine derivatives are highly valued in medicinal chemistry as conformationally restricted, metabolically stable bioisosteres for larger aliphatic rings. The incorporation of a methylsulfonyl group provides a strong hydrogen-bond acceptor motif, which is critical for interacting with kinase and G-protein-coupled receptor (GPCR) targets. This application note details a robust, highly step-economic, three-step synthetic protocol for 2-((methylsulfonyl)methyl)azetidine, typically isolated as its stable trifluoroacetate (TFA) salt 1.
Synthetic Strategy
The synthesis begins with the commercially available N-Boc-2-(hydroxymethyl)azetidine and proceeds via the following logical sequence:
Activation (Mesylation): The primary alcohol is converted into a methanesulfonate (mesylate) ester. This transforms the poor hydroxyl leaving group into an excellent leaving group, setting the stage for nucleophilic substitution [[2]]().
Direct Sulfination: Historically, the synthesis of alkyl methyl sulfones involved a two-step thioether formation (using malodorous sodium methanethiolate) followed by aggressive oxidation (e.g., with mCPBA). This protocol instead employs a direct
SN2
displacement using sodium methanesulfinate (
NaSO2Me
). This approach is step-economic, avoids toxic volatile thiols, and prevents potential oxidative degradation of the azetidine core 3.
Deprotection: The tert-butoxycarbonyl (Boc) protecting group is cleaved under acidic conditions using trifluoroacetic acid (TFA), yielding the final product.
Visualizing the Synthetic Workflow
Figure 1: Three-step synthetic workflow for 2-((methylsulfonyl)methyl)azetidine.
Quantitative Data Summaries
Table 1: Reagent Stoichiometry for Mesylation (Step 1)
Step 1: Synthesis of tert-Butyl 2-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate
Objective: Activate the primary alcohol for nucleophilic attack.
Setup: Charge an oven-dried round-bottom flask with N-Boc-2-(hydroxymethyl)azetidine (1.0 eq) and anhydrous DCM (0.1 M) under a nitrogen atmosphere.
Base Addition: Add TEA (1.5 eq) to the solution. Causality: TEA serves as an acid scavenger to neutralize the HCl generated during the reaction, preventing premature Boc deprotection.
Electrophile Addition: Cool the mixture to 0 °C using an ice-water bath. Add MsCl (1.2 eq) dropwise over 15 minutes. Causality: The reaction is initiated at 0 °C to strictly control the highly exothermic formation of the sulfene intermediate, ensuring chemoselectivity and avoiding degradation 2.
Reaction: Stir at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature (RT) for 2 hours. Monitor completion via TLC (stain with ninhydrin).
Workup: Quench the reaction with saturated aqueous
NaHCO3
. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to afford the mesylate as a viscous oil (Typical yield: 90-95%).
Step 2: Synthesis of tert-Butyl 2-((methylsulfonyl)methyl)azetidine-1-carboxylate
Objective: Directly install the methylsulfonyl group via
SN2
displacement.
Setup: Dissolve the crude mesylate (1.0 eq) from Step 1 in anhydrous DMF (0.2 M).
Nucleophile Addition: Add sodium methanesulfinate (2.0 eq) in one portion. Causality: Sodium methanesulfinate is an ambident nucleophile. Under the hard-soft acid-base (HSAB) theory, the softer sulfur atom preferentially attacks the soft
sp3
carbon of the mesylate, directly forging the C-S bond to yield the sulfone 3.
Reaction: Heat the reaction mixture to 80 °C and stir for 6 hours. Causality: The elevated temperature is required to overcome the activation energy barrier of the
SN2
displacement by the sterically demanding sulfinate nucleophile.
Workup: Cool the mixture to RT and dilute with ethyl acetate (EtOAc). Wash the organic phase extensively with water (5x). Causality: Repeated aqueous washing is critical to completely partition the high-boiling DMF into the aqueous phase, preventing interference in the subsequent deprotection step.
Purification: Wash with brine, dry over
MgSO4
, filter, and concentrate. Purify via silica gel flash chromatography (eluting with Hexanes/EtOAc) to yield the pure Boc-protected sulfone (Typical yield: 75-80%).
Step 3: Synthesis of 2-((Methylsulfonyl)methyl)azetidine Trifluoroacetate
Objective: Cleave the Boc protecting group to reveal the free amine salt.
Setup: Dissolve the Boc-protected sulfone (1.0 eq) in DCM (0.1 M).
Acid Addition: Add TFA (10.0 eq) slowly at RT. Causality: TFA provides the requisite acidity to protonate the tert-butyl carbamate, leading to the expulsion of isobutylene and carbon dioxide gas.
Reaction: Stir the reaction mixture at RT for 2 hours. Monitor via LC-MS until complete consumption of the starting material is observed.
Isolation: Concentrate the mixture under reduced pressure to remove DCM and excess TFA. Triturate the resulting residue with cold diethyl ether. Causality: Trituration drives the precipitation of the highly polar TFA salt, allowing for isolation via filtration without the need for aqueous basic workup, which could lead to the loss of the highly water-soluble free azetidine base into the aqueous phase.
Drying: Filter and dry the precipitate under high vacuum to afford 2-((methylsulfonyl)methyl)azetidine as a white solid (TFA salt) 1 (Typical yield: >95%).
References
WO2018229629A1 - Chemical compounds as h-pgds inhibitors
Source: Google Patents
URL
Circumventing Seizure Activity in a Series of G Protein Coupled Receptor 119 (GPR119) Agonists
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Technique: Supercritical Fluid Chromatography (SFC) & High-Performance Liquid Chromatography (HPLC)
Introduction & Mechanistic Insights
The chiral compound 2-((methylsulfonyl)methyl)azetidine is an increasingly vital building block in modern drug discovery, prominently featured in the synthesis of advanced therapeutics such as Fibroblast Activation Protein (FAP) inhibitors 1 and AMPK activators 2. Because pharmacological efficacy is often restricted to a single stereoisomer, isolating the (R) and (S) enantiomers with high enantiomeric excess (ee > 99%) is a critical CMC (Chemistry, Manufacturing, and Controls) milestone.
The Chromatographic Challenge
From a separation science perspective, this molecule presents a trifecta of challenges:
High Polarity & Basicity: The secondary amine of the azetidine ring has a high pKa (~10.4). In standard chromatography, this basic nitrogen interacts strongly with residual acidic silanols on the silica support of the column, leading to severe peak tailing and irreversible adsorption.
Strong Dipole Moment: The methylsulfonyl (-SO₂CH₃) group is highly polar and acts as a strong hydrogen-bond acceptor, dominating the molecule's interaction profile.
Lack of a Strong Chromophore: The absence of aromatic rings means the molecule only absorbs at low UV wavelengths (e.g., 210 nm), making baseline stability difficult during gradient elution and necessitating Mass Spectrometry (MS) or Evaporative Light Scattering Detection (ELSD).
Mechanistic Solution: SFC and Basic Additives
To overcome these challenges, Supercritical Fluid Chromatography (SFC) is the gold standard. Supercritical CO₂ offers high diffusivity and low viscosity, enabling rapid mass transfer for polar analytes 3.
Crucially, the addition of a basic additive—typically 0.2% v/v Diethylamine (DEA) —to the organic modifier (methanol or ethanol) is a non-negotiable mechanistic requirement. DEA acts dually: it competitively binds to and masks acidic silanols on the Chiral Stationary Phase (CSP), and it suppresses the ionization of the azetidine nitrogen. This ensures the analyte traverses the column in its neutral, free-base form, yielding sharp, symmetrical peaks 4.
Fig 1. Mechanistic interactions between the azetidine analyte, polysaccharide CSP, and DEA.
This protocol utilizes a self-validating logic loop: the method is only approved for preparative scale-up if it meets strict quantitative thresholds (Resolution
Rs≥2.0
and Tailing Factor
Tf≤1.2
). If
Tf>1.2
, the system flags insufficient silanol masking, prompting an additive adjustment.
Step-by-Step Procedure:
Sample Preparation: Dissolve the racemic 2-((methylsulfonyl)methyl)azetidine in pure Methanol to a concentration of 2.0 mg/mL. Causality: Methanol ensures complete solvation of the polar sulfone moiety and prevents sample precipitation at the column head upon injection into the CO₂ stream.
System Equilibration: Set the SFC Back Pressure Regulator (BPR) to 120 bar and the column oven to 40 °C. Causality: These thermodynamic parameters maintain CO₂ in a robust supercritical state, optimizing density and solvating power.
Column Panel: Install a switching valve with immobilized polysaccharide CSPs (e.g., Chiralpak IG, Chiralpak IC, Chiralpak AD-H). Dimensions: 4.6 × 250 mm, 5 µm.
Mobile Phase:
Channel A: Supercritical CO₂
Channel B: Methanol or Ethanol containing 0.2% v/v DEA.
Gradient: 5% to 40% B over 10 minutes, flow rate 3.0 mL/min.
Detection: Configure the Mass Spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the Selected Ion Monitoring (SIM) channel at m/z 150.1 (
[M+H]+
).
Quantitative Data Presentation: Screening Results
The following table summarizes typical screening data, demonstrating the critical causality of the DEA additive and the superior performance of immobilized amylose-based CSPs (like Chiralpak IG) for this specific steric profile.
Column
Modifier
Additive
Ret. Time 1 (min)
Ret. Time 2 (min)
Resolution (
Rs
)
Tailing Factor (
Tf
)
Chiralpak AD-H
MeOH
None
4.2
N/A (Co-elution)
0.0
> 3.0 (Fail)
Chiralpak AD-H
MeOH
0.2% DEA
3.5
4.8
2.8
1.15 (Pass)
Chiralpak IG
EtOH
0.2% DEA
4.1
5.9
3.5
1.05 (Optimal)
Chiralcel OD-H
MeOH
0.2% DEA
3.8
4.1
0.8
1.15 (Fail)
Preparative Scale-Up Protocol
Once the analytical method is validated (e.g., Chiralpak IG with EtOH/DEA), the workflow transitions to preparative isolation.
Fig 2. SFC method development and preparative scale-up workflow for basic chiral amines.
Step-by-Step Procedure:
Geometric Scale-Up: Transfer the method to a preparative Chiralpak IG column (21 × 250 mm, 5 µm). Scale the flow rate proportionally from 3.0 mL/min to ~60 mL/min.
Feed Preparation: Prepare a high-concentration feed solution (50 mg/mL in Methanol).
Stacked Injections: Program the autosampler to perform stacked injections every 2.5 minutes (based on the
Rs
of 3.5) to maximize throughput while maintaining baseline resolution.
Fraction Collection: Route the eluent through a gas-liquid separator optimized for basic amines. Collect Peak 1 and Peak 2 into separate vessels pre-chilled to 4 °C to prevent solvent boil-off.
Post-Processing & Desalting (Critical Step): Because DEA is used in the mobile phase, the recovered fractions will contain trace DEA. To obtain a stable, pharmaceutically acceptable solid, treat the concentrated fractions with a stoichiometric amount of trifluoroacetic acid (TFA) or HCl, followed by lyophilization under high vacuum. This yields the pure enantiomer as a stable salt, such as (S)-2-((methylsulfonyl)methyl)azetidine 2,2,2-trifluoroacetate 5.
References
WO2022130270A1 - N-(2-(4-cyanothiazolidin-3-yl)-2-oxoethyl)- quinoline-4-carboxamides (FAP Inhibitors). Google Patents. 1
WO2023097187A1 - AMPK Activators. Google Patents. 2
De Klerck, K., et al. - Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. LCGC International. 3
ResearchGate - Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases.4
Dana Bioscience - (S)-2-((Methylsulfonyl)methyl)azetidine 2,2,2-trifluoroacetate Product Specification.5
Application Note: Scale-Up Synthesis of 2-((Methylsulfonyl)methyl)azetidine for Preclinical Trials
Introduction & Strategic Rationale Azetidines are highly valued in modern drug discovery as conformationally restricted bioisosteres. They are frequently deployed to improve metabolic stability and alter the physicochemi...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Rationale
Azetidines are highly valued in modern drug discovery as conformationally restricted bioisosteres. They are frequently deployed to improve metabolic stability and alter the physicochemical properties of drug candidates when replacing larger, more flexible rings like piperidines or pyrrolidines[1]. The incorporation of a methylsulfonyl group into the azetidine scaffold provides a strong, metabolically stable hydrogen bond acceptor, which is crucial for target engagement in numerous CNS and oncology indications.
However, scaling up the synthesis of 2-((methylsulfonyl)methyl)azetidine presents unique process chemistry challenges. The strained four-membered nitrogen heterocycle is susceptible to acid-catalyzed ring expansion and degradation[1]. Furthermore, the oxidation of sulfide intermediates to sulfones typically relies on hazardous reagents that pose severe thermal runaway risks at scale. This application note details a self-validating, highly scalable, and safe synthetic protocol designed to produce multigram to kilogram quantities of 2-((methylsulfonyl)methyl)azetidine for preclinical trials.
Synthetic Strategy & Workflow Logic
To ensure high enantiomeric or racemic fidelity (depending on the starting material) and process safety, our synthetic route avoids harsh conditions and toxic transition metals. The causality behind the route design is as follows:
Chemoselective Reduction: We utilize an in situ generated borane system to reduce the commercially available N-Boc-azetidine-2-carboxylic acid. This avoids the use of highly reactive Lithium Aluminum Hydride (LAH), which is hazardous at scale[2].
Mild Activation: The resulting alcohol is activated as a mesylate rather than a halide to prevent ring-opening side reactions[3].
Metal-Free Oxidation: We replace shock-sensitive oxidants (e.g., mCPBA) with a Urea-Hydrogen Peroxide (UHP) and phthalic anhydride system. This generates monoperoxyphthalic acid in situ, providing a controlled, scalable, and environmentally benign oxidation directly to the sulfone[4].
Caption: Step-by-step synthetic workflow for 2-((methylsulfonyl)methyl)azetidine.
Scale-Up Methodologies & Protocols
Step 1: Chemoselective Reduction to tert-Butyl 2-(hydroxymethyl)azetidine-1-carboxylate
Rationale: Direct reduction of the carboxylic acid using LAH is exothermic and poses severe safety risks. Instead, sodium borohydride and boron trifluoride diethyl etherate are used to generate borane in situ. This chemoselectively reduces the acid to the alcohol without compromising the Boc protecting group or the strained azetidine ring[2].
Procedure:
Charge a 5 L jacketed reactor with N-Boc-azetidine-2-carboxylic acid (100 g, 497 mmol) and isopropyl acetate (500 mL).
Cool the internal temperature to 0 °C under a nitrogen atmosphere.
Add sodium borohydride (30.1 g, 795 mmol) in one portion. Stir for 15 minutes.
Add boron trifluoride diethyl etherate (122 mL, 994 mmol) dropwise over 2 hours, strictly maintaining the internal temperature below 10 °C to control hydrogen gas evolution.
Stir for an additional 3 hours at 0 °C.
Quench cautiously by the dropwise addition of 1M NaOH (500 mL). Extract the aqueous layer with ethyl acetate (2 × 300 mL).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the product as a colorless oil.
Step 2: Mesylation to tert-Butyl 2-(((methylsulfonyl)oxy)methyl)azetidine-1-carboxylate
Rationale: Converting the primary alcohol to a leaving group must be done under mild basic conditions to prevent acid-catalyzed ring expansion[1]. Mesyl chloride with triethylamine provides a robust, high-yielding activation[3].
Procedure:
Dissolve the alcohol intermediate (1.0 eq) in dichloromethane (800 mL) and add triethylamine (1.5 eq).
Cool the mixture to 0 °C.
Add methanesulfonyl chloride (1.2 eq) dropwise over 30 minutes.
Stir the reaction for 2 hours at 0 °C, then allow it to warm to room temperature.
Quench with saturated aqueous NH₄Cl (400 mL). Separate the organic layer, wash with brine, and concentrate to yield the mesylate. Note: Use this intermediate directly in the next step to avoid degradation.
Step 3: Thioetherification to tert-Butyl 2-((methylthio)methyl)azetidine-1-carboxylate
Rationale: Nucleophilic displacement using sodium thiomethoxide (NaSMe) installs the required sulfur atom. DMF is selected as the solvent to enhance the nucleophilicity of the thiomethoxide anion.
Procedure:
Dissolve the crude mesylate (1.0 eq) in anhydrous DMF (500 mL).
Add sodium thiomethoxide (1.5 eq) portion-wise at room temperature in a well-ventilated fume hood (scrubber recommended for volatile sulfur compounds).
Heat the reaction mixture to 50 °C for 4 hours.
Cool to room temperature, dilute with methyl tert-butyl ether (MTBE, 1 L), and wash extensively with water (3 × 500 mL) to remove DMF.
Dry the organic layer and concentrate to afford the thioether intermediate.
Step 4: Metal-Free Oxidation to tert-Butyl 2-((methylsulfonyl)methyl)azetidine-1-carboxylate
Rationale: Scaling up sulfide oxidation is notoriously hazardous. We utilize a metal-free, environmentally benign method employing Urea-Hydrogen Peroxide (UHP) and phthalic anhydride. This generates monoperoxyphthalic acid in situ, directly yielding the sulfone without intermediate sulfoxide accumulation or transition metal toxicity[4].
Caption: Process safety optimization logic for the sulfide to sulfone oxidation step.
Procedure:
Dissolve the thioether (1.0 eq) and phthalic anhydride (2.5 eq) in ethyl acetate (1 L).
Add Urea-Hydrogen Peroxide (UHP) (3.0 eq) portion-wise at room temperature.
Stir vigorously for 6 hours. Reaction progress can be monitored by HPLC.
Filter the resulting suspension to remove urea and phthalic acid byproducts.
Wash the filtrate with saturated aqueous NaHCO₃ (2 × 300 mL), dry over Na₂SO₄, and concentrate to yield the highly pure sulfone.
Step 5: Deprotection to 2-((methylsulfonyl)methyl)azetidine hydrochloride
Rationale: Acidic cleavage of the Boc group using 4M HCl in dioxane cleanly affords the target molecule as a stable hydrochloride salt, which is ideal for long-term storage and formulation in preclinical studies.
Procedure:
Dissolve the Boc-protected sulfone in a minimal amount of dichloromethane (200 mL).
Add 4M HCl in dioxane (5.0 eq) at room temperature.
Stir for 3 hours until gas evolution ceases and a white precipitate fully forms.
Filter the precipitate, wash with cold MTBE, and dry under high vacuum at 40 °C to afford the final 2-((methylsulfonyl)methyl)azetidine hydrochloride salt.
Quantitative Data & Yield Analysis
The following table summarizes the process metrics for a 100 g scale-up campaign. The high overall yield and excellent purity profile validate the scalability of this synthetic route.
Step
Chemical Transformation
Yield (%)
HPLC Purity (%)
Process E-Factor
1
Carboxylic Acid Reduction
92
98.5
12.4
2
Alcohol Mesylation
95
99.0
8.2
3
Thioetherification
88
97.5
15.1
4
Sulfide Oxidation (UHP)
94
99.5
5.6
5
N-Boc Deprotection
96
99.8
4.3
Total
Overall Process
~69
>99.0
~45.6
Process Analytical Technology (PAT) & Safety Considerations
Exotherm Control: The reduction (Step 1) and oxidation (Step 4) steps are mildly exothermic. Utilizing in situ generation of active reagents (borane and monoperoxyphthalic acid, respectively) ensures that the reactive species are consumed as they are formed, preventing dangerous accumulation.
Off-Gas Monitoring: Step 1 generates hydrogen gas. Adequate ventilation and nitrogen sweeping are mandatory. Step 5 generates isobutylene and carbon dioxide; reaction completion is visually indicated by the cessation of effervescence.
Intermediate Stability: The mesylate intermediate (Step 2) is prone to degradation if stored. It must be telescoped directly into the thioetherification step to maintain high overall yields.
optimizing reaction conditions for 2-((methylsulfonyl)methyl)azetidine coupling
Welcome to the Technical Support Center for the functionalization of 2-((methylsulfonyl)methyl)azetidine . As a highly strained, sterically hindered secondary amine, this building block presents a unique dual-challenge i...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the functionalization of 2-((methylsulfonyl)methyl)azetidine . As a highly strained, sterically hindered secondary amine, this building block presents a unique dual-challenge in synthetic chemistry. The steric bulk of the 2-position substituent severely restricts the trajectory of incoming electrophiles, while the strong inductive electron-withdrawing effect (-I) of the sulfone group drastically reduces the nucleophilicity of the azetidine nitrogen.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome these barriers.
Part 1: Troubleshooting & Mechanistic FAQs
Q: Why does my amide coupling stall at low conversion when using standard EDC/HOBt or DIC?A: The secondary amine in 2-((methylsulfonyl)methyl)azetidine is both sterically hindered and electronically deactivated. Standard carbodiimide coupling reagents form active esters that are insufficiently electrophilic to overcome this high activation energy barrier.
Causality & Solution: You must increase the electrophilicity of the coupling partner. Switching to highly reactive uronium salts like HATU or converting the carboxylic acid to an acid chloride is necessary. In the, researchers found that installing functional groups on hindered azetidine cores required highly optimized amide coupling conditions, often relying on orthogonal strategies for tougher couplings[1]. For this specific sulfone-derivative, acid chlorides with pyridine as a scavenger provide the highest kinetic driving force.
Q: In Buchwald-Hartwig aminations, I am recovering starting material and observing azetidine decomposition. How can I optimize this?A: Azetidines are notoriously challenging in Pd-catalyzed C-N couplings because bulky secondary amines struggle with the reductive elimination step from the palladium complex. If reductive elimination is slow, the strained 4-membered ring is susceptible to off-cycle decomposition.
Causality & Solution: You must use a bulky, electron-rich dialkylbiaryl phosphine ligand like RuPhos or BrettPhos. These ligands enforce a mono-ligated Pd(L) complex that accelerates reductive elimination. This strategy has been validated in the containing azetidine cores[2]. Alternatively, recent breakthroughs in have demonstrated exceptional tolerance for coupling sterically hindered secondary cyclic amines with aryl halides, offering a robust alternative operating at room temperature[3].
Q: During an acylation reaction, I isolated a byproduct with the correct mass but a completely different NMR spectrum. What happened?A: You are likely observing a strain-release ring expansion. Under certain coupling conditions (especially with prolonged heating or specific bases), 2-substituted azetidines can undergo
σ
-C–N bond cleavage.
Causality & Solution: This cleavage forms a zwitterionic azafulvenium intermediate. The intermediate can then trap the amide oxygen via a 6-exo-trig cyclization, yielding a instead of the desired stable amide[4]. To suppress this thermodynamic sink, maintain reaction temperatures below 40 °C, avoid extended reaction times, and use strictly anhydrous conditions.
Part 2: Self-Validating Experimental Protocols
To ensure trustworthiness, the following protocols incorporate In-Process Controls (IPCs) to isolate variables of failure, creating a self-validating workflow.
Principle: By pre-forming the acid chloride and verifying its formation before introducing the deactivated azetidine, we eliminate incomplete activation as a failure mode.
Activation: Dissolve the carboxylic acid (1.2 eq) in anhydrous DCM (0.2 M). Add oxalyl chloride (1.5 eq) followed by a catalytic amount of DMF (1 drop). Stir at room temperature until gas evolution ceases (approx. 1 h).
IPC (In-Process Control): Quench a 10 µL aliquot of the reaction mixture in 1 mL of methanol. Analyze via LC-MS to confirm complete conversion to the methyl ester (a reliable proxy for acid chloride formation). Do not proceed until >95% conversion is observed.
Concentration: Concentrate the mixture under reduced pressure to remove excess oxalyl chloride and HCl, yielding the crude acid chloride.
Coupling: Redissolve the acid chloride in anhydrous DCM. Cool to 0 °C. Add 2-((methylsulfonyl)methyl)azetidine (1.0 eq) and anhydrous pyridine (3.0 eq).
Reaction: Allow the mixture to warm to room temperature over 4 hours. The strong electrophilicity of the acid chloride will overcome the poor nucleophilicity of the sulfone-deactivated azetidine.
Principle: Utilizing a Generation 3 (G3) pre-catalyst ensures the active Pd(0) species is generated reliably, bypassing the initiation issues common with Pd2(dba)3 in hindered systems.
Preparation: In a glovebox or under a strict argon atmosphere, charge a flame-dried vial with the aryl halide (1.0 eq), 2-((methylsulfonyl)methyl)azetidine (1.2 eq), sodium tert-butoxide (1.5 eq), and RuPhos Pd G3 pre-catalyst (5 mol%).
Solvent: Add anhydrous, thoroughly degassed toluene (0.1 M).
Heating: Seal the vial and heat to 85 °C for 12 hours.
IPC (In-Process Control): Monitor by LC-MS at the 4-hour mark. If the reaction stalls at <50% conversion, do not increase the temperature (which promotes azetidine ring-opening). Instead, spike the reaction with an additional 2 mol% of pre-catalyst to replace any off-cycle degraded palladium.
Part 3: Quantitative Data & Reagent Selection Matrix
The following table summarizes the optimized parameters for various coupling scenarios involving 2-((methylsulfonyl)methyl)azetidine.
Reaction Type
Electrophile Activation
Catalyst / Ligand
Base
Solvent
Temp (°C)
Expected Yield
Ring-Opening Risk
Amide Coupling (Standard)
HATU (1.2 eq)
None
DIPEA (3.0 eq)
DMF
20–40
40–60%
Low
Amide Coupling (Tough)
Acid Chloride (1.5 eq)
None
Pyridine (3.0 eq)
DCM
0–20
70–90%
Low
C-N Coupling (Aryl-Br/I)
Aryl Halide
RuPhos Pd G3 (5 mol%)
tBuONa (1.5 eq)
Toluene
85
50–80%
Moderate
C-N Coupling (Aryl-Cl)
Aryl Halide
NiCl2 / Ir-Photocatalyst
DABCO (2.0 eq)
DMAc
25 (Light)
60–85%
Very Low
Part 4: Visualizations of Workflows and Mechanisms
Decision tree for optimizing coupling conditions based on reaction type and substrate reactivity.
Mechanistic divergence of N-acylation versus strain-release ring expansion in azetidines.
References
Title: Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines
Source: Organic Chemistry Frontiers (RSC Publishing)
URL: [Link]
Title: Discovery and Optimization of an Azetidine Chemical Series As a Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Title: Development of novel M1 antagonist scaffolds through the continued optimization of the MLPCN probe ML012
Source: Bioorganic & Medicinal Chemistry Letters (PMC / NIH)
URL: [Link]
Technical Support Center: Purification of 2-((Methylsulfonyl)methyl)azetidine Reaction Mixtures
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 2-((methylsulfonyl)methyl)azetidine and its derivatives. The f...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 2-((methylsulfonyl)methyl)azetidine and its derivatives. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues encountered during experimental work, offering practical solutions grounded in established chemical principles.
I. Troubleshooting Guide
This section addresses common problems observed during the purification of 2-((methylsulfonyl)methyl)azetidine reaction mixtures. Each problem is followed by potential causes and detailed, step-by-step solutions.
Problem 1: Significant Loss of Product During Aqueous Work-up
Possible Causes:
High Water Solubility: The presence of the basic azetidine nitrogen and the polar sulfonyl group can lead to significant partitioning of the target compound into the aqueous phase during extraction, especially at or near neutral pH.[1][2][3]
Emulsion Formation: The amphiphilic nature of the product and certain impurities can lead to the formation of stable emulsions at the aqueous-organic interface, trapping the product and making separation difficult.
Solutions:
pH Adjustment for Extraction:
Principle: The basicity of the azetidine nitrogen allows for its protonation in an acidic aqueous solution, forming a water-soluble salt. Conversely, in a basic aqueous solution, the azetidine remains as a free base, which is more soluble in organic solvents.[1][2][4][5] This manipulation of solubility is the cornerstone of acid-base extraction.[1][2][3][4][5]
Protocol:
After quenching the reaction, add an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).
Basify the aqueous layer to a pH of 9-10 with a suitable base (e.g., 1M NaOH or saturated sodium bicarbonate solution). This ensures the azetidine nitrogen is in its free base form, maximizing its partitioning into the organic layer.[1]
Perform the extraction, separating the organic layer. Repeat the extraction of the aqueous layer 2-3 times with fresh organic solvent to ensure complete recovery.
Combine the organic extracts.
Breaking Emulsions:
Principle: Emulsions can be destabilized by altering the ionic strength of the aqueous phase or by filtration.
Protocol:
Add a saturated solution of sodium chloride (brine) to the separatory funnel and gently agitate. The increased ionic strength of the aqueous layer can help break the emulsion.[5]
If the emulsion persists, filter the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion.
Consider using a different extraction solvent with a lower tendency to form emulsions.
Problem 2: Co-elution of Polar Impurities During Flash Chromatography
Possible Causes:
Similar Polarity: Starting materials, such as the corresponding alcohol or halide, and certain byproducts may have polarities very similar to the desired 2-((methylsulfonyl)methyl)azetidine, leading to poor separation on silica gel.[6]
Tailing of Basic Compounds on Silica: The acidic nature of silica gel can lead to strong interactions with the basic azetidine moiety, causing significant peak tailing and poor resolution.[7]
Solutions:
Mobile Phase Modification:
Principle: Adding a small amount of a basic modifier to the mobile phase can neutralize the acidic sites on the silica gel, improving the peak shape of basic compounds.[8]
Protocol:
Start with a standard mobile phase system such as dichloromethane/methanol or ethyl acetate/hexanes.[9][10][11]
If peak tailing is observed, add a small amount (0.1-1%) of a basic modifier like triethylamine or ammonium hydroxide to the mobile phase.[8]
Optimize the gradient to achieve the best separation. A shallow gradient can often improve the resolution of closely eluting compounds.
Alternative Stationary Phases:
Principle: If silica gel does not provide adequate separation, using a different stationary phase with alternative selectivity can be effective.
Protocol:
Consider using alumina (basic or neutral) for the purification of basic compounds.
Reversed-phase chromatography (C18) can also be an excellent alternative, particularly for highly polar compounds.[7] A mobile phase of water/acetonitrile or water/methanol, often with a modifier like formic acid or trifluoroacetic acid, is typically used.[7]
Problem 3: Product is an Oil and Fails to Crystallize
Possible Causes:
Presence of Impurities: Even small amounts of impurities can disrupt the formation of a crystal lattice.[6]
Residual Solvent: Trapped solvent molecules can inhibit crystallization.
Inherent Properties: Some derivatives may have a low melting point or exist as an amorphous solid or oil at room temperature.[12]
Solutions:
Purity Enhancement:
Principle: Achieving high purity is often a prerequisite for successful crystallization.
Protocol:
Ensure the product is of high purity (>95%) by another technique, such as flash chromatography, before attempting crystallization.[6]
Analyze the purified oil by ¹H NMR to check for residual solvents. If present, remove them under high vacuum, possibly with gentle heating.
Inducing Crystallization:
Principle: Techniques like trituration, seeding, and slow solvent evaporation can promote the formation of crystals.
Protocol:
Trituration: Add a small amount of a non-polar solvent in which the product is poorly soluble (e.g., hexanes or diethyl ether) to the oil.[6] Vigorously scratch the side of the flask with a glass rod to induce nucleation.
Seeding: If a small amount of crystalline material is available, add a seed crystal to a supersaturated solution of the product.
Slow Evaporation: Dissolve the product in a minimal amount of a suitable solvent and allow the solvent to evaporate slowly in a loosely capped vial.[12]
II. Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in the synthesis of 2-((methylsulfonyl)methyl)azetidine?
A1: Common impurities can include unreacted starting materials (e.g., the corresponding azetidine alcohol or halide and methanesulfonyl chloride), over-alkylated byproducts, and products of ring-opening reactions. The specific impurities will depend on the synthetic route employed. For instance, if starting from a protected azetidine, incomplete deprotection can be a source of impurities.[13]
Q2: What is a good starting point for developing a flash chromatography method for this compound?
A2: A good starting point for normal-phase flash chromatography on silica gel is a mobile phase system of dichloromethane and methanol or ethyl acetate and hexanes.[9][10][11][14][15][16] Begin with a gradient of 0-10% methanol in dichloromethane or 20-80% ethyl acetate in hexanes. Monitor the separation by thin-layer chromatography (TLC) to optimize the solvent system. Given the basic nature of the azetidine, adding 0.1-1% triethylamine to the mobile phase is often beneficial to prevent peak tailing.[8]
Q3: Can I use recrystallization as a primary purification technique?
A3: Recrystallization can be a very effective purification technique if the crude product is relatively pure and a suitable solvent system can be found.[17][18] It is particularly good at removing small amounts of impurities. However, for complex reaction mixtures with multiple components, flash chromatography is generally the preferred initial purification step. A combination of chromatography followed by recrystallization of the isolated product can yield highly pure material. Common solvent systems for recrystallization of related nitrogen-containing heterocycles include ethanol/water, isopropanol/water, and ethyl acetate/hexanes.[6][17][18]
Q4: How can I confirm the purity and identity of my final product?
A4: The purity and identity of the final product should be confirmed by a combination of analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information.
Mass Spectrometry (MS): Confirms the molecular weight of the compound.
High-Performance Liquid Chromatography (HPLC): Can be used to assess purity.
Melting Point: A sharp melting point is indicative of high purity for crystalline solids.[17]
III. Experimental Protocols & Data
Protocol 1: General Procedure for Acid-Base Extraction
Quench the reaction mixture and dilute with an appropriate organic solvent (e.g., 100 mL of ethyl acetate).
Transfer the mixture to a separatory funnel.
Add 50 mL of a 1M aqueous solution of NaOH and shake gently. Allow the layers to separate.
Remove the aqueous layer.
Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.[5]
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Table 1: Comparison of Purification Techniques
Technique
Advantages
Disadvantages
Best For
Flash Chromatography
High resolution, applicable to complex mixtures, scalable.[9][10]
Can be time-consuming, requires solvent, potential for product loss on the column.
Initial purification of crude reaction mixtures.
Recrystallization
Can provide very high purity, cost-effective, simple setup.[17][18]
Requires a crystalline solid, finding a suitable solvent can be challenging, may not be effective for removing closely related impurities.
Final purification step to obtain highly pure, crystalline material.[6]
Acid-Base Extraction
Excellent for separating acidic and basic compounds from neutral ones, fast and simple.[1][2][3][4][5]
Only applicable for compounds with acidic or basic functional groups, may not remove neutral impurities.
Removing acidic or basic starting materials/byproducts during work-up.[2]
IV. Visualization of Purification Workflow
Caption: General workflow for the purification of 2-((methylsulfonyl)methyl)azetidine.
V. References
4.8: Acid-Base Extraction - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]
Acid-Base Extraction. (n.d.). Retrieved from [Link]
Separation of Acidic, Basic and Neutral Compounds | Magritek. (n.d.). Retrieved from [Link]
Acid–base extraction - Wikipedia. (n.d.). Retrieved from [Link]
Organic Acid-Base Extractions - Chemistry Steps. (2025, September 20). Retrieved from [Link]
Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - PMC - NIH. (n.d.). Retrieved from [Link]
Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences. (2022, June 30). Retrieved from [Link]
Synthesis and Characterization of a Novel Azetidine Derivative - ijarsct. (2023, April 15). Retrieved from [Link]
Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - Preprints.org. (2021, August 16). Retrieved from [Link]
Synthesis of sulfonyl chloride substrate precursors. (n.d.). Retrieved from [Link]
A Single-Step Synthesis of Azetidine-3-amines | The Journal of Organic Chemistry. (2020, September 15). Retrieved from [Link]
Purifying ionic compounds by flash column chromatography - Biotage. (2023, February 10). Retrieved from [Link]
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC. (n.d.). Retrieved from [Link]
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - ACS Publications. (2012, August 1). Retrieved from [Link]
Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. (n.d.). Retrieved from [Link]
US4966979A - Process for synthesis of azetidine and novel intermediates therefor - Google Patents. (n.d.). Retrieved from
Technical Support Center: Troubleshooting 2-((Methylsulfonyl)methyl)azetidine Solubility
Welcome to the Application Support portal. This guide is designed for researchers and drug development professionals experiencing heterogeneous reactions, low yields, or failed extractions when working with 2-((methylsul...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support portal. This guide is designed for researchers and drug development professionals experiencing heterogeneous reactions, low yields, or failed extractions when working with 2-((methylsulfonyl)methyl)azetidine .
Part 1: Physicochemical Causality (The "Why")
To resolve solubility issues with this building block, we must first analyze the thermodynamic and structural properties of its two primary functional groups:
The Azetidine Ring: Azetidine is a four-membered cyclic amine. It is highly basic (pKa ~11.2) and readily forms stable salts[1]. Because of this basicity, commercial vendors almost exclusively supply this compound as a Hydrochloride (HCl) or Trifluoroacetate (TFA) salt to ensure stability during shipping and storage[2][3][4].
The Methylsulfonyl Group: Sulfones possess a strong dipole moment, leading to robust intermolecular dipole-dipole interactions. This functional group strongly favors polar aprotic solvents and severely limits solubility in non-polar media[5]. Furthermore, the dissolution of sulfone-containing compounds is typically an endothermic process, meaning solubility is highly temperature-dependent[6].
The Core Issue: When you combine a protonated amine (ionic lattice) with a highly polar sulfone (strong dipole), the resulting salt is nearly completely insoluble in low-dielectric organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate (EtOAc). Conversely, the deprotonated "free base" is highly soluble in these solvents but is so polar that it becomes miscible with water[1][7], making standard aqueous extractions nearly impossible.
Part 2: Diagnostic Solubility Matrix
Use the following quantitative table to select the appropriate solvent system based on the ionization state of your azetidine starting material.
Solvent
Dielectric Constant (ε)
Free Base Solubility
Salt (TFA/HCl) Solubility
Recommended Workflow Application
Dichloromethane (DCM)
8.9
Good
Poor
Extractions (Free Base only); Amide couplings (if pre-free-based).
Tetrahydrofuran (THF)
7.5
Good
Poor
Reductive aminations; Grignard reactions.
Acetonitrile (MeCN)
37.5
Excellent
Moderate
SN2 Alkylations (requires heating to 40 °C).
DMF / DMSO
36.7 / 46.7
Excellent
Good
SNAr reactions; In situ neutralization workflows.
Water (H₂O)
80.1
Excellent
Excellent
Salting out; Aqueous washes (avoid if trying to retain product).
Part 3: Frequently Asked Questions (FAQs)
Q1: My amidation reaction in DCM is completely heterogeneous, and the yield is <10%. What went wrong?
Causality & Solution: You are likely using the TFA or HCl salt of 2-((methylsulfonyl)methyl)azetidine[3]. The low dielectric constant of DCM (ε = 8.9) is thermodynamically insufficient to separate the ion pair of the salt.
Action: You must either pre-form the free base (see Protocol 1) or switch the solvent to a highly polar aprotic solvent like DMF, adding 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) to generate the free base in situ (see Protocol 2).
Q2: I tried extracting the free base from an aqueous quench using Ethyl Acetate, but I recovered nothing. How do I extract it?
Causality & Solution: Azetidines are highly water-soluble[7], and the addition of the hydrogen-bond-accepting sulfone group makes the partition coefficient (logP) highly unfavorable for standard organic extraction.
Action: You must saturate the aqueous layer with an inorganic salt (e.g., K₂CO₃) to lower the chemical potential of the water (the "salting out" effect). Then, extract with a mixed solvent system of CHCl₃:Isopropanol (3:1). The isopropanol disrupts the hydration sphere around the amine, while chloroform serves as the dense organic carrier.
Q3: Does temperature affect the solubility of the sulfone moiety?
Causality & Solution: Yes. The dissolution of sulfone-containing compounds is an endothermic process. Studies on related sulfones demonstrate that solubility increases significantly with elevated temperatures, particularly in polar aprotic solvents[6]. Gentle heating (40–50 °C) can help homogenize reaction mixtures before adding electrophiles.
Part 4: Experimental Workflows & Validated Protocols
Decision tree for solvent selection based on the azetidine's ionization state.
Protocol 1: Free-Basing and Extraction of Highly Polar Azetidines
Self-validating mechanism: The use of pH indicators and visual phase separation ensures the user can verify success at each critical juncture.
Dissolution: Suspend 1.0 mmol of 2-((methylsulfonyl)methyl)azetidine TFA salt in 2.0 mL of distilled water.
Basification: Slowly add saturated aqueous K₂CO₃ until the pH is >12.
Validation Check: Spot the aqueous layer on universal pH paper; it must be dark purple. This ensures the azetidine (pKa ~11.2) is fully deprotonated to its free base form.
Salting Out: Add solid K₂CO₃ to the aqueous layer until no more dissolves (complete saturation).
Extraction: Extract the aqueous layer with 4 x 5 mL of a freshly prepared Chloroform:Isopropanol (3:1 v/v) mixture.
Causality: The 25% isopropanol acts as a hydrogen-bond disruptor, pulling the polar free base into the organic phase, overcoming the sulfone's affinity for water.
Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure (water bath <30 °C to prevent volatility).
Step-by-step workflow for the aqueous extraction of polar azetidine free bases.
Protocol 2: In Situ Neutralization for Cross-Coupling or Substitution
Use this protocol if you wish to avoid the aqueous extraction step entirely.
Solvent Selection: Weigh the azetidine salt into a dry flask and add anhydrous DMF or DMSO to achieve a 0.1–0.2 M concentration.
Causality: These solvents have high dielectric constants capable of dissolving polar sulfones and breaking ionic interactions[5].
Neutralization: Add 2.5 equivalents of DIPEA. Stir for 15 minutes at room temperature.
Validation Check: The cloudy suspension should transition to a clear, homogeneous solution, indicating successful salt dissociation and free base generation.
Reaction: Proceed with the addition of your electrophile or coupling partners.
References
Grokipedia. "Sulfone." Grokipedia. Available at: [Link]
ACS Publications. "Solubility Measurement and Modeling of 4,4′-Dihydroxydiphenyl Sulfone in Nine Organic Solvents from T = (278.15 to 313.15) K and Thermodynamic Property of Dissolution." Journal of Chemical & Engineering Data. Available at:[Link]
Technical Support Center: HPLC Method Optimization for 2-((Methylsulfonyl)methyl)azetidine
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and quantifying 2-((methyl...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and quantifying 2-((methylsulfonyl)methyl)azetidine .
This molecule presents a "perfect storm" of chromatographic difficulties: it is a highly polar, low-molecular-weight aliphatic compound containing a basic secondary amine (azetidine ring) and a polar sulfone group, while completely lacking a conjugated chromophore for standard UV detection.
This guide bypasses generic advice, focusing strictly on the causality of retention mechanisms, detector compatibility, and field-proven protocols to ensure your analytical workflows are robust, sensitive, and reproducible.
Analyte Profiling & Strategic Decision Making
Before troubleshooting, we must understand the analyte's behavior to establish a self-validating analytical system.
Retention Challenge: The high polarity of the sulfone and amine groups prevents adequate retention on standard reversed-phase (RP) C18 columns. The analyte will likely elute in the void volume.
Peak Shape Challenge: The basic secondary amine will strongly interact with residual acidic silanols on silica-based columns, leading to severe peak tailing.
Detection Challenge: Without a UV-absorbing chromophore, traditional PDA/UV detectors will yield poor signal-to-noise ratios, especially at low concentrations.
Decision tree for selecting an HPLC detection strategy for polar aliphatic amines.
Troubleshooting & FAQs
Q1: My analyte is eluting in the void volume on a C18 column. How do I increase retention?
A: You must switch the chromatographic mode. 2-((methylsulfonyl)methyl)azetidine is too polar for hydrophobic partitioning. The optimal solution is Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC utilizes a polar stationary phase (e.g., bare silica, diol, or zwitterionic) and an organic-rich mobile phase (typically >70% acetonitrile). Retention occurs via partitioning of the analyte into a water-rich layer immobilized on the stationary phase surface[1].
Scientific Causality: In HILIC, water is the strong solvent. By starting with a high concentration of acetonitrile (weak solvent), you force the polar azetidine to partition into the aqueous layer on the silica, dramatically increasing retention factor (
k′
).
Q2: I am seeing severe peak tailing. How can I improve peak symmetry?
A: Peak tailing for basic amines is caused by secondary ion-exchange interactions with deprotonated, acidic silanols (
SiO−
) on the stationary phase.
To resolve this, you must control the mobile phase pH and ionic strength. Use a volatile buffer like 10–20 mM Ammonium Formate or Ammonium Acetate. Adjusting the aqueous portion to pH 3.0 ensures the residual silanols are fully protonated (neutralized), eliminating the electrostatic attraction between the stationary phase and the positively charged azetidine ring.
Q3: My lab only has a UV detector, and I cannot see the peak. What are my options?
A: Because the molecule lacks a conjugated
π
-system, it will only absorb weakly at low wavelengths (e.g., 200–210 nm), where mobile phase interference is high. You must perform pre-column derivatization .
Reacting the secondary amine with a reagent like 4-chloro-7-nitrobenzofurazan (NBD-Cl) or 9-fluorenylmethyl chloroformate (FMOC-Cl) attaches a strong chromophore/fluorophore to the molecule[2][3]. This not only enables highly sensitive Fluorescence (FLD) or UV detection but also decreases the molecule's polarity, allowing it to be easily retained on a standard C18 column.
Q4: We want to avoid derivatization. What direct detection methods work best?
A: If you wish to analyze the underivatized molecule, you must use a mass-based or aerosol-based detector. Charged Aerosol Detection (CAD) is the gold standard here. CAD nebulizes the column eluent, evaporates the mobile phase, and applies a positive charge to the remaining non-volatile analyte particles, measuring the aggregate charge[4]. It provides a near-universal response for non-volatile compounds independent of chemical structure[5]. Alternatively, LC-MS with Electrospray Ionization in positive mode (ESI+) is highly effective, as the basic azetidine readily accepts a proton (
[M+H]+
).
Quantitative Data & Method Comparisons
Table 1: Comparison of Detection Strategies for Aliphatic Amines
Detection Mode
Column Chemistry
Mobile Phase Compatibility
Sensitivity
Workflow Complexity
HILIC-MS (ESI+)
Zwitterionic / Bare Silica
Volatile buffers only (Ammonium Formate)
High (pg to ng)
Low (Direct injection)
HILIC-CAD
Diol / Bare Silica
Volatile buffers only (No non-volatile salts)
Medium (ng)
Low (Direct injection)
RP-HPLC-UV/FLD
C18 / C8
Any standard RP buffers (Phosphate allowed)
High (pg to ng)
High (Requires derivatization)
RP-HPLC-UV (Direct)
C18 (Polar embedded)
Low UV-cutoff solvents (Phosphate, pH >9)
Very Low (
μ
g)
Low (Direct, but poor data)
Table 2: Mobile Phase Optimization (HILIC vs. RP-HPLC)
Parameter
HILIC (Underivatized Analyte)
RP-HPLC (Derivatized Analyte)
Causality / Rationale
Weak Solvent (A)
Acetonitrile (>70%)
Water / Aqueous Buffer
Drives partitioning mechanism.
Strong Solvent (B)
Water / Aqueous Buffer
Acetonitrile or Methanol
Elutes the analyte from the column.
Buffer Choice
10-20 mM Ammonium Formate
Phosphate or Acetate
Volatility required for CAD/MS in HILIC.
Step-by-Step Experimental Protocols
Protocol A: Direct Analysis via HILIC-CAD
This self-validating protocol is designed for labs equipped with a Charged Aerosol Detector, avoiding the need for derivatization.
1. System Preparation:
Ensure the HPLC system is thoroughly flushed of any non-volatile salts (e.g., phosphates), as these will create a massive background signal in the CAD[6].
Install a HILIC column (e.g., Bare Silica or Zwitterionic, 2.1 x 100 mm, 2.7
μ
m).
2. Mobile Phase Preparation:
Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with formic acid. (Filters out silanol interactions).
Mobile Phase B: 100% LC-MS grade Acetonitrile.
3. Chromatographic Method:
Flow Rate: 0.4 mL/min.
Column Temperature: 30°C.
Gradient:
0.0 - 2.0 min: 95% B (Isocratic hold to establish water layer).
2.0 - 7.0 min: Linear gradient to 65% B.
7.0 - 9.0 min: Hold at 65% B.
9.0 - 9.1 min: Return to 95% B.
9.1 - 15.0 min: Re-equilibration (Critical for HILIC reproducibility)[7].
4. CAD Settings:
Evaporation Temperature: 35°C (Optimized for semi-volatile/low MW compounds).
Data Collection Rate: 10 Hz.
Filter: 3.6 seconds.
Protocol B: Pre-column Derivatization with NBD-Cl (For UV/FLD)
If only UV or Fluorescence detectors are available, use this protocol to tag the secondary azetidine amine with NBD-Cl (4-chloro-7-nitrobenzofurazan)[3].
Step-by-step workflow for the pre-column derivatization of secondary amines using NBD-Cl.
1. Reagent Preparation:
Borate Buffer: Prepare a 20 mM Sodium Borate solution, adjusted to pH 11.0 with NaOH. (High pH ensures the secondary amine is fully deprotonated and nucleophilic).
Derivatization Reagent: Dissolve NBD-Cl in Acetonitrile to a concentration of 0.33 mg/mL.
2. Reaction Steps:
In a flat-bottom glass HPLC vial, combine 200
μ
L of the aqueous sample containing 2-((methylsulfonyl)methyl)azetidine.
Add 50
μ
L of the Borate Buffer (pH 11.0).
Add 150
μ
L of the NBD-Cl reagent solution.
Vortex the vial for 60 seconds to ensure complete homogenization.
Place the vial in a heating block at 70°C for exactly 30 minutes to drive the nucleophilic aromatic substitution.
Immediately transfer the vial to a 4°C cooling block or freezer for 2 minutes to quench the reaction.
A Senior Application Scientist's Guide to Validating Target Binding of Novel Small Molecules: A Case Study with 2-((methylsulfonyl)methyl)azetidine
In the landscape of modern drug discovery, the unequivocal validation of a small molecule's binding to its intended biological target is a cornerstone of a successful therapeutic program. This process, known as target en...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the unequivocal validation of a small molecule's binding to its intended biological target is a cornerstone of a successful therapeutic program. This process, known as target engagement, provides the mechanistic confidence required to interpret biological data, build robust structure-activity relationships (SAR), and ultimately de-risk a compound's progression towards clinical development.[1][2][3]
This guide provides a comprehensive, technically-grounded framework for validating the target binding of a novel chemical entity. We will use the hypothetical, yet structurally intriguing molecule, 2-((methylsulfonyl)methyl)azetidine, as our case study. Its structure, featuring a strained azetidine ring and a methylsulfonyl group, suggests potential interactions with a range of protein classes, making it an excellent candidate to illustrate a multi-faceted validation strategy.
This document is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocol recitation to explain the causal logic behind experimental choices, ensuring that each step contributes to a self-validating and cohesive dataset.
The Challenge: Deconvoluting the Interactions of 2-((methylsulfonyl)methyl)azetidine
The structure of 2-((methylsulfonyl)methyl)azetidine presents several features of interest for medicinal chemists. The azetidine ring, a four-membered heterocycle, can act as a rigid scaffold to orient other functional groups.[4][5][6] The methylsulfonyl group is a common pharmacophore found in a variety of approved drugs and is known to participate in hydrogen bonding and other non-covalent interactions.[7][8]
Given these features, a key initial step is to ascertain which proteins this compound binds to and with what affinity and specificity. This guide will compare and contrast a suite of powerful techniques to answer these questions, starting from initial biophysical characterization with purified proteins to confirming target engagement in the complex milieu of a living cell.
Part 1: Foundational Biophysical Validation: Do They Interact?
The first principle of target validation is to demonstrate a direct, physical interaction between the compound and a purified target protein.[2] Biophysical assays are the gold standard for this initial step as they are label-free and provide quantitative data on binding affinity and kinetics.[9][10] We will focus on two of the most widely adopted techniques: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).
SPR is a powerful optical technique for monitoring the binding of a small molecule (the analyte) to a larger protein (the ligand) that is immobilized on a sensor surface.[11][12] The binding event causes a change in the refractive index at the sensor surface, which is detected in real-time. This allows for the determination of not only the binding affinity (K_D) but also the association (k_a) and dissociation (k_d) rate constants.[12][13]
Caption: Workflow for SPR-based binding analysis.
Protein Immobilization: Covalently attach the purified target protein to a suitable sensor chip (e.g., CM5). The goal is to achieve a stable and active surface.[11]
Analyte Preparation: Prepare a series of precise dilutions of 2-((methylsulfonyl)methyl)azetidine in a suitable running buffer.
Binding Measurement:
Inject the lowest concentration of the compound over the sensor surface for a defined period to monitor association.
Switch to flowing only the running buffer to monitor the dissociation of the compound-protein complex.
Regeneration: Inject a specific solution (e.g., high salt or low pH) to remove any remaining bound compound, preparing the surface for the next injection.
Repeat: Repeat steps 3 and 4 for each concentration in the dilution series.
Data Analysis: The resulting sensorgrams are globally fitted to a suitable binding model (e.g., 1:1 Langmuir) to calculate the kinetic and affinity constants.[12]
Isothermal Titration Calorimetry (ITC): The Thermodynamic Signature
ITC is considered the gold standard for measuring the thermodynamics of binding interactions.[14] It directly measures the heat released or absorbed when a small molecule binds to a protein.[15][16] By titrating the compound into a solution containing the target protein, ITC can determine the binding affinity (K_D), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding in a single experiment.[14]
Caption: Workflow for ITC-based binding analysis.
Sample Preparation: Prepare solutions of the purified target protein and 2-((methylsulfonyl)methyl)azetidine in the same buffer to minimize buffer mismatch effects. The compound concentration in the syringe should typically be 10-20 times higher than the protein concentration in the cell.
Instrument Setup: Load the protein solution into the sample cell and the compound solution into the titration syringe. Allow the system to equilibrate to the desired temperature.
Titration: Perform a series of small, sequential injections of the compound into the protein solution. The heat change upon each injection is measured by the instrument.
Data Analysis: The raw data (a series of heat spikes) is integrated to determine the heat change per injection. This is then plotted against the molar ratio of the compound to the protein. The resulting binding isotherm is fitted to a model to extract the thermodynamic parameters.[15]
Part 2: Cellular Target Engagement: Does it Work in a Cell?
Confirming that a compound binds to its target in the complex and crowded environment of a living cell is a critical step in validation.[1][17] Cellular assays account for factors like cell permeability and competition from endogenous ligands, providing more physiologically relevant data.[2] The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose.[18][19][20]
CETSA is based on the principle that when a small molecule binds to its target protein, it generally stabilizes the protein's structure, making it more resistant to thermal denaturation.[19][21] By heating cells treated with a compound to various temperatures and then quantifying the amount of soluble (non-denatured) target protein remaining, one can observe a "thermal shift" indicative of target engagement.[21]
Caption: Workflow for a CETSA experiment.
Cell Treatment: Treat cultured cells with 2-((methylsulfonyl)methyl)azetidine at the desired concentration(s). A vehicle-only (e.g., DMSO) control is essential.
Heat Challenge: Aliquot the treated and control cell suspensions and heat them at a range of different temperatures for a short period (e.g., 3 minutes).[19]
Cell Lysis and Fractionation: Lyse the cells (e.g., via freeze-thaw cycles) and separate the soluble protein fraction from the precipitated (denatured) proteins by centrifugation.[22]
Protein Quantification: Quantify the amount of the specific target protein remaining in the soluble fraction for each temperature point. This is commonly done by Western blotting, but higher-throughput methods like ELISA or AlphaLISA® can also be used.[19][21]
Data Analysis: Plot the amount of soluble protein as a function of temperature for both the compound-treated and vehicle-treated samples. A rightward shift in the melting curve for the treated sample indicates thermal stabilization and thus, target engagement.[21] An isothermal dose-response format can also be used to determine a cellular EC₅₀ for target engagement.[22]
Part 3: Unbiased Target Identification and Selectivity Profiling
While the previous assays are excellent for validating a hypothesized target, what if the primary target of 2-((methylsulfonyl)methyl)azetidine is unknown? Or what if we need to understand its selectivity across a whole family of proteins? For this, we turn to chemoproteomic approaches.
Kinobeads: Profiling the Kinome
The Kinobeads technology is a powerful chemoproteomic tool used to profile the interactions of a compound with hundreds of endogenous kinases simultaneously.[23][24] It utilizes beads coated with a mixture of broad-spectrum kinase inhibitors to capture a large portion of the cellular kinome.[25] By pre-incubating a cell lysate with a test compound, one can measure which kinases are competed off the beads, thus identifying them as targets of the compound.[23][24]
Caption: Workflow for Kinobeads competition binding assay.
Lysate Preparation: Prepare a native cell lysate under conditions that preserve protein structure and activity.
Competition Binding: Incubate aliquots of the lysate with a range of concentrations of 2-((methylsulfonyl)methyl)azetidine or a vehicle control.[26]
Kinase Capture: Add the Kinobeads slurry to the lysates and incubate to allow the capture of kinases not bound by the test compound.
Enrichment and Digestion: Wash the beads extensively to remove non-specifically bound proteins. Elute the captured kinases and perform in-solution or on-bead tryptic digestion.
LC-MS/MS Analysis: Analyze the resulting peptide mixtures using quantitative mass spectrometry (e.g., label-free quantification or TMT labeling) to identify and quantify the captured kinases.
Data Analysis: For each kinase, plot the amount bound to the beads as a function of the compound concentration. This allows for the determination of an IC₅₀ value, representing the compound's potency for that target in the lysate.[25] This approach identifies not only the primary target(s) but also provides a broad overview of kinase selectivity.[23]
Comparison of Target Validation Assays
Each of these techniques provides a different and complementary piece of the target validation puzzle. The choice of which assays to use, and in what order, depends on the specific questions being asked at each stage of the drug discovery process.
Assay
Principle
Sample Type
Key Outputs
Advantages
Limitations
Surface Plasmon Resonance (SPR)
Change in refractive index upon binding
Purified Protein
K_D, k_a, k_d
Real-time kinetics, high sensitivity for small molecules.[11][12]
Requires protein immobilization which may affect activity; not in a cellular context.
Isothermal Titration Calorimetry (ITC)
Measures heat change upon binding
Purified Protein
K_D, n, ΔH, ΔS
Gold standard for thermodynamics, solution-based, no immobilization.[14]
Requires larger amounts of pure protein; lower throughput.[15]
Cellular Thermal Shift Assay (CETSA)
Ligand-induced protein thermal stabilization
Live Cells, Lysates
Target engagement, ΔT_m, cellular EC₅₀
Confirms target binding in a physiological context; accounts for cell permeability.[18][19]
Not all binding events cause a thermal shift; lower throughput for Western blot readout.[18][21]
Unbiased screening of hundreds of kinases; uses endogenous proteins.[23][24]
Limited to targets that bind the beads; competition format may miss allosteric binders.[24]
Conclusion: Building a Self-Validating Narrative
The validation of a compound's target binding is not a linear process but an iterative cycle of hypothesis generation and testing. For a novel molecule like 2-((methylsulfonyl)methyl)azetidine, a robust strategy would begin with an unbiased approach like Kinobeads to identify potential kinase targets. The highest-potency hits would then be validated using orthogonal, biophysical methods like SPR and ITC with the purified recombinant proteins to confirm a direct interaction and precisely quantify the binding affinity and thermodynamics.
Finally, and most critically, CETSA would be employed to confirm that the compound engages this target within a living cell, providing the crucial link between biochemical potency and cellular activity.[2] By integrating data from these diverse yet complementary assays, a Senior Application Scientist can build a compelling, self-validating case for a compound's mechanism of action, paving the way for rational lead optimization and increasing the probability of success in the long and arduous journey of drug development.
References
A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025, March 10). TA Instruments. [Link]
ITC Assay Service for Drug Discovery. (n.d.). Reaction Biology. [Link]
Isothermal titration calorimetry and thermal shift assay in drug design. (2011, June 20). Expert Opinion on Drug Discovery. [Link]
Isothermal titration calorimetry in drug discovery. (n.d.). PubMed. [Link]
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024, August 5). Bio-protocol. [Link]
Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. (2021, July 12). ACS Medicinal Chemistry Letters. [Link]
Target Engagement Assays in Early Drug Discovery. (2025, September 13). Journal of Medicinal Chemistry. [Link]
Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016, July 1). National Center for Biotechnology Information. [Link]
Surface Plasmon Resonance Assay for Identification of Small Molecules Capable of Inhibiting Aβ Aggregation. (2021, June 10). ACS Applied Materials & Interfaces. [Link]
CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. (n.d.). ResearchGate. [Link]
The target landscape of clinical kinase drugs. (n.d.). National Center for Biotechnology Information. [Link]
A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. (2023, March 17). ACS Publications. [Link]
Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. (2022, July 19). UKM Medical Molecular Biology Institute. [Link]
Small Molecule Detection by Surface Plasmon Resonance (SPR). (2025, January 4). Biosensing Instrument. [Link]
Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments. (2016, October 12). ResearchGate. [Link]
Determining the Affinity and Kinetics of Small Molecule Inhibitors of Galectin-1 Using Surface Plasmon Resonance. (2024, June 18). MDPI. [Link]
Validating Small Molecule Chemical Probes for Biological Discovery. (2022, June 15). Annual Reviews. [Link]
A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. (2005, October 15). PubMed. [Link]
A Practical Guide to Target Engagement Assays. (2025, December 8). Charles River Laboratories. [Link]
A Cell-Based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. (2020, July 16). PubMed. [Link]
Differential Kinobeads Profiling for Target Identification of Irreversible Kinase Inhibitors. (2017, September 6). ACS Chemical Biology. [Link]
Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors. (n.d.). National Center for Biotechnology Information. [Link]
Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. (2026, February 8). bioRxiv. [Link]
Kinobead and Single-Shot LC-MS Profiling Identifies Selective PKD Inhibitors. (2017, January 19). Journal of Proteome Research. [Link]
A review of biophysical strategies to investigate protein-ligand binding: What have we employed? (2024, July 19). PubMed. [Link]
Target Identification and Validation (Small Molecules). (n.d.). University College London. [Link]
A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. (2025, April 11). Chemical Science. [Link]
Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022, February 17). bioRxiv. [Link]
Modern Biophysical Approaches to Study Protein–Ligand Interactions. (2025, August 6). ResearchGate. [Link]
Biophysical techniques for ligand screening and drug design. (n.d.). PubMed. [Link]
Development of a Validated Determination of Methylsulfonylmethane in Dietary Supplement by Gas Chromatography. (n.d.). ResearchGate. [Link]
Biophysical Limits of Protein–Ligand Binding. (2021, November 12). ACS Publications. [Link]
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. (n.d.). National Center for Biotechnology Information. [Link]
Synthesis and biological activity of 2-oxo-azetidine derivatives of phenothiazine. (n.d.). ResearchGate. [Link]
Synthesis and biological properties of aryl methyl sulfones. (2018, August 7). PubMed. [Link]
Methylsulfonylmethane: Applications and Safety of a Novel Dietary Supplement. (n.d.). National Center for Biotechnology Information. [Link]
Effect of Methylsulfonylmethane. (n.d.). ResearchGate. [Link]
Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. (n.d.). National Center for Biotechnology Information. [Link]
Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024, December 3). The Plant Journal. [Link]
Synthesis and biological activity of 2-oxo-azetidine derivatives of phenothiazine. (2011, June 20). ACG Publications. [Link]
Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. (2022, May 28). PubMed. [Link]
Azetidin-2-one-based small molecules as dual hHDAC6/HDAC8 inhibitors. (2025, February 19). AIR Unimi. [Link]
Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly. (2024, February 8). Journal of Medicinal Chemistry. [Link]
Azetidines with All-Carbon Quaternary Centers: Merging Relay Catalysis with Strain Release Functionalization. (n.d.). Organic Chemistry Portal. [Link]
As a Senior Application Scientist, I approach the synthesis of functionalized saturated heterocycles not just as a sequence of chemical transformations, but as an optimization problem balancing atom economy, regioselecti...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I approach the synthesis of functionalized saturated heterocycles not just as a sequence of chemical transformations, but as an optimization problem balancing atom economy, regioselectivity, and process safety.
Azetidines have emerged as privileged scaffolds in modern medicinal chemistry, frequently deployed as metabolically stable bioisosteres for morpholines or piperidines. Specifically, 2-((methylsulfonyl)methyl)azetidine combines the conformational rigidity of the four-membered ring with the potent hydrogen-bond accepting capability of a methylsulfonyl group.
To synthesize this molecule efficiently, we must benchmark the available synthetic pathways. The universally accepted starting point is 1-Boc-2-(hydroxymethyl)azetidine , which is readily accessed via the chemoselective reduction of commercially available N-Boc-azetidine-2-carboxylic acid using borane-dimethyl sulfide[1][2]. From this primary alcohol, the installation of the methylsulfonyl moiety can be achieved through divergent strategies.
Below is an objective benchmarking guide comparing the three primary synthetic pathways, supported by mechanistic rationale and field-proven experimental data.
Mechanistic Overview & Pathway Logic
The transformation of a primary alcohol to a methyl sulfone requires activation of the hydroxyl group (typically via mesylation) followed by carbon-sulfur bond formation. We benchmark three distinct approaches:
Pathway A: Direct Sulfination (Nucleophilic Substitution)
This route utilizes sodium methanesulfinate (
NaSO2CH3
) to directly displace the mesylate[3]. While atom-economical (saving a discrete oxidation step), sulfinate anions are ambident nucleophiles. Depending on the solvent dielectric constant and temperature, competitive
O
-alkylation can occur, yielding unstable sulfinic esters that degrade and lower the overall yield.
Pathway B: Two-Step Thioether Oxidation (Batch)
This is the industry-standard medicinal chemistry route. The mesylate is first displaced by the highly nucleophilic thiomethoxide anion (
NaSMe
) to form a thioether. Subsequent oxidation to the sulfone is achieved using Oxone (potassium peroxymonosulfate) or mCPBA[4][5]. The causality behind this two-step choice is reliability: the extreme nucleophilicity of sulfur ensures exclusive
S
-alkylation, and modern oxidants provide quantitative conversion to the sulfone.
Pathway C: Continuous Flow Thioether Oxidation
Oxidation of thioethers is highly exothermic. On scales exceeding 50 grams, batch oxidation poses thermal runaway risks. Pathway C translates the oxidation step of Pathway B into a continuous flow regime, utilizing high surface-area-to-volume ratios for instantaneous heat dissipation, allowing for the use of cheaper oxidants like aqueous sodium hypochlorite (
NaOCl
) or
H2O2
.
Divergent synthetic routes from 1-Boc-2-(hydroxymethyl)azetidine to the target sulfone.
Quantitative Data Presentation: Pathway Benchmarking
The following table synthesizes experimental performance metrics across the three pathways. Data is normalized for a 10-gram scale synthesis starting from the mesylate intermediate.
Metric
Pathway A (Direct Sulfination)
Pathway B (Batch Oxidation)
Pathway C (Flow Oxidation)
Overall Yield (from Mesylate)
55 - 62%
82 - 88%
85 - 91%
Step Count
1 Step
2 Steps
2 Steps
Regioselectivity (S vs O)
~85:15 (S:O alkylation)
>99:1 (Exclusive S-alkylation)
>99:1 (Exclusive S-alkylation)
Exotherm Risk
Low
High (during Oxone addition)
Negligible (Flow mitigation)
Purification Requirement
Column Chromatography
Aqueous Workup / Crystallization
In-line phase separation
Primary Drawback
Lower yield due to ambident nucleophile
Thermal hazards on scale-up
Requires specialized flow equipment
Experimental Protocols (Self-Validating Systems)
The following protocols detail the optimized Pathway B (Thioether formation followed by Batch Oxone Oxidation), as it is the most accessible and reliable method for standard laboratory environments.
Step 1: Activation via Mesylation
Causality: We utilize methanesulfonyl chloride (
MsCl
) over tosyl chloride because the resulting mesylate is less sterically hindered, facilitating the subsequent
SN2
displacement on the relatively congested carbon adjacent to the azetidine ring.
Dissolve 1-Boc-2-(hydroxymethyl)azetidine (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) under a nitrogen atmosphere.
Add Triethylamine (
Et3N
) (1.5 eq). Note: The base is critical to neutralize the HCl generated, preventing premature cleavage of the acid-sensitive Boc group.
Cool the reaction to 0 °C using an ice bath to suppress elimination side-reactions.
Stir for 1 hour at 0 °C. Quench with saturated aqueous
NaHCO3
, extract with DCM, dry over
Na2SO4
, and concentrate to yield the mesylate quantitatively. Use immediately in the next step.
Step 2: Thioether Formation
Dissolve the crude mesylate in anhydrous Tetrahydrofuran (THF) (0.2 M).
Add Sodium thiomethoxide (
NaSMe
) (1.5 eq) in one portion at room temperature.
Stir for 4 hours. The extreme nucleophilicity of the thiolate drives the reaction to completion rapidly.
Dilute with Ethyl Acetate, wash with water and brine, dry, and concentrate. The resulting 1-Boc-2-((methylthio)methyl)azetidine is typically pure enough (>95% by NMR) to proceed without chromatography.
Step 3: Oxidation to Sulfone
Causality: Oxone (potassium peroxymonosulfate) is selected over mCPBA. Oxone is highly chemoselective for sulfur oxidation and generates water-soluble sulfate byproducts, allowing for purification by simple aqueous extraction, whereas mCPBA generates chlorobenzoic acid which can be tedious to remove[4][5].
Dissolve the thioether (1.0 eq) in a 1:1 mixture of Methanol and Water (0.1 M). Note: The biphasic nature ensures solubility of both the organic substrate and the inorganic oxidant.
Cool the mixture to 0 °C.
Add Oxone (2.5 eq) portion-wise over 30 minutes. Strict temperature control is required here to manage the exothermic oxidation from sulfide to sulfoxide, and finally to sulfone.
Allow the reaction to warm to room temperature and stir for 4 hours.
Quench excess oxidant with aqueous Sodium Thiosulfate (
Na2S2O3
). Extract with DCM (3x), wash with brine, dry, and concentrate to yield 1-Boc-2-((methylsulfonyl)methyl)azetidine.
Step 4: Orthogonal Deprotection
Dissolve the protected sulfone in DCM (0.1 M).
Add Trifluoroacetic acid (TFA) (10 eq) at 0 °C.
Stir at room temperature for 2 hours.
Concentrate under reduced pressure. Triturate the residue with diethyl ether to precipitate the final product, 2-((methylsulfonyl)methyl)azetidine trifluoroacetate , as a white crystalline solid.
Advanced Process Visualization: Continuous Flow Oxidation
For process chemists scaling this intermediate, Pathway C (Flow Oxidation) is the gold standard. By utilizing a microreactor, the massive exotherm of the thioether oxidation is safely controlled, preventing the formation of N-oxide impurities or thermal decomposition.
Continuous flow reactor setup for the safe, scalable oxidation of thioether intermediates.
References
Antibacterial Creams Containing Cationic Carbosilane Dendrimers for Wound Treatment (Details on the chemoselective oxidation of thioethers to sulfones using Oxone). National Institutes of Health (NIH).[Link]
Two Scalable Syntheses of (S)-2-Methylazetidine (Details on the synthesis and reduction of N-Boc-azetidine-2-carboxylic acid to 2-hydroxymethyl azetidines). The Journal of Organic Chemistry (ACS).[Link]
Comprehensive Operational Guide: Safety, Handling, and Disposal Procedures for 2-((Methylsulfonyl)methyl)azetidine Executive Summary 2-((Methylsulfonyl)methyl)azetidine is a highly specialized nitrogen-containing heteroc...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Operational Guide: Safety, Handling, and Disposal Procedures for 2-((Methylsulfonyl)methyl)azetidine
Executive Summary
2-((Methylsulfonyl)methyl)azetidine is a highly specialized nitrogen-containing heterocycle frequently utilized as a building block in pharmaceutical drug development and chemical synthesis. Because it is commonly supplied and handled as a trifluoroacetate (TFA) salt (CAS 3031785-14-2)[1], its disposal requires stringent operational oversight. Improper handling or drain disposal can lead to severe environmental contamination, infrastructure corrosion, and regulatory penalties. This guide provides researchers and safety officers with a self-validating, step-by-step operational plan for the safe handling, spill response, and RCRA-compliant disposal of this compound.
Chemical Hazard Profile & Mechanistic Causality
To safely manage a chemical, laboratory personnel must understand the causality behind its reactivity. The core structure features a strained four-membered azetidine ring, making it basic and potentially reactive. The addition of a methylsulfonyl group introduces sulfur, while the TFA salt form introduces fluorine and acidity.
Requires high-temperature incineration with alkaline scrubbers.
Regulatory Grounding
Under the Resource Conservation and Recovery Act (RCRA), any facility generating this waste must properly identify and categorize it to ensure environmental compliance[3]. According to 40 CFR Part 261, this material must be evaluated for characteristics of corrosivity or toxicity prior to disposal[4]. Generators must strictly comply with 40 CFR Part 262, which mandates specific accumulation time limits (e.g., 90 days for Large Quantity Generators), proper labeling, and the use of the Uniform Hazardous Waste Manifest system for off-site transport[5]. Furthermore, general laboratory safety protocols should align with the National Research Council's Prudent Practices in the Laboratory to maintain a culture of safety[6].
Emergency Spill Response Protocol
Spills involving 2-((Methylsulfonyl)methyl)azetidine require immediate, structured intervention to prevent inhalation exposure and surface contamination.
Spill response and containment workflow for azetidine derivative incidents.
Step-by-Step Spill Mitigation:
Isolate the Area: Immediately restrict access to the spill zone. Verify that the laboratory's HVAC system is actively exhausting air away from personnel.
Don Appropriate PPE: Equip personnel with nitrile gloves (double-gloved), chemical safety goggles, a lab coat, and, if aerosolization is a risk, an N95 or P100 particulate respirator.
Neutralization & Absorption: Do not use combustible absorbents like sawdust. Apply an inert, inorganic absorbent (e.g., vermiculite or diatomaceous earth) to the spill. If the compound is in its TFA salt form, lightly apply a weak base (like sodium bicarbonate) to neutralize the acidity before absorption.
Collection: Use non-sparking plastic tools to sweep the absorbed mixture into a wide-mouth High-Density Polyethylene (HDPE) container.
Quality Control Validation: Swab the spill area with a damp pH indicator strip to ensure no residual acidic (TFA) or basic (free azetidine) contamination remains on the benchtop or floor.
Standard Operating Procedure (SOP): Routine Laboratory Disposal
To build a self-validating disposal system, laboratories must ensure that every step of the waste lifecycle is documented and chemically compatible.
Step 1: Chemical Segregation
Never mix 2-((Methylsulfonyl)methyl)azetidine waste with strong oxidizing agents, strong acids, or heavy metals. Segregate this waste into a dedicated "Halogenated Organic Waste" stream due to the TFA salt's fluorine content.
Step 2: Primary Packaging
Collect the waste in an explicitly designated, chemically compatible primary container. PTFE (Teflon) or HDPE containers are required, as the acidic nature of the TFA salt can degrade standard metal safety cans over time.
Step 3: RCRA Labeling & Documentation
Affix a hazardous waste label immediately upon the first drop of waste entering the container[7]. The label must explicitly state:
Step 4: Satellite Accumulation Area (SAA) Transfer
Store the sealed container in a secondary containment tray within a designated SAA. Ensure the volume does not exceed 55 gallons and transfer the waste to the central accumulation area within the regulatory timeframe dictated by your facility's generator status[8].
Step 5: Off-Site Manifesting
Coordinate with a licensed hazardous waste vendor. The waste must be manifested under the appropriate EPA waste codes (often categorized under characteristic codes if specific toxicity or corrosivity thresholds are met)[9].
Thermal Destruction Mechanism
Because 2-((Methylsulfonyl)methyl)azetidine contains nitrogen, sulfur, and often fluorine, it cannot be disposed of in standard landfills or poured down the drain. The only scientifically sound and legally compliant method of destruction is high-temperature incineration equipped with alkaline scrubbers.
Thermal destruction mechanism and alkaline exhaust neutralization pathway.
Causality of the Destruction Process:
When subjected to temperatures exceeding 1000°C, the organic framework of the azetidine ring is oxidized into carbon dioxide (
CO2
) and water (
H2O
). However, the heteroatoms undergo specific, hazardous transformations:
Nitrogen converts to
NOx
gases.
Sulfur (from the methylsulfonyl group) converts to
SO2
and
SO3
.
Fluorine (from the TFA salt) converts to highly corrosive
HF
gas.
To prevent environmental release, the incinerator's exhaust is routed through an alkaline scrubber (typically utilizing sodium hydroxide or calcium hydroxide). This self-validating engineering control neutralizes the acidic gases, converting them into benign, solid inorganic salts (e.g.,
Na2SO4
,
NaF
,
NaNO3
) which are then safely landfilled.
References
Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version
Source: National Academies of Sciences, Engineering, and Medicine
URL: [Link]
Title: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste (eCFR Direct)
Source: eCFR.gov
URL: [Link]
Title: 40 CFR Part 262 -- Standards Applicable to Generators of Hazardous Waste
Source: eCFR.gov
URL: [Link]
Title: Steps in Complying with Regulations for Hazardous Waste
Source: US Environmental Protection Agency (EPA)
URL: [Link]
Personal protective equipment for handling 2-((Methylsulfonyl)methyl)azetidine
Standard Operating Procedure & PPE Guide for Handling 2-((Methylsulfonyl)methyl)azetidine As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a rigorous scientific...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure & PPE Guide for Handling 2-((Methylsulfonyl)methyl)azetidine
As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a rigorous scientific discipline. Handling 2-((Methylsulfonyl)methyl)azetidine requires a nuanced understanding of its physicochemical properties. This compound combines a strained, reactive azetidine ring with a methylsulfonyl pharmacophore—a structural motif frequently utilized in the development of COX-2 and kinase inhibitors[1]. Because of its potential biological activity and the inherent basicity and irritant nature of the azetidine moiety[2][3], rigorous personal protective equipment (PPE) and operational protocols are non-negotiable.
This guide provides a self-validating system for the safe handling, operation, and disposal of this critical building block, ensuring absolute safety and scientific integrity in your laboratory.
Part 1: Physicochemical Hazard Profiling (The Causality of Risk)
To select the appropriate PPE, we must first understand the molecular behavior and causality of risk associated with 2-((Methylsulfonyl)methyl)azetidine:
Azetidine Ring Strain & Basicity: The four-membered azetidine ring possesses significant angle strain, making it more reactive than larger nitrogen heterocycles. As a secondary amine derivative, it acts as a strong base and a nucleophile. Macroscopically, this translates to severe skin and eye irritation—and potential corrosivity in its free-base form—upon contact[2].
Pharmacophoric Potency: The methylsulfonyl (-SO₂CH₃) group is highly polar and electron-withdrawing. In drug discovery, it is a classic pharmacophore used for hydrogen bonding in enzyme active sites[1]. Inadvertent systemic exposure (via inhalation or dermal absorption) could theoretically lead to off-target pharmacological effects, necessitating strict barrier controls.
Physical State Dynamics: Often supplied as a solid salt (e.g., hydrochloride or trifluoroacetate) or a viscous liquid, the primary risks are aerosolized dust inhalation or direct dermal transfer during weighing and reconstitution[3].
Part 2: Mandatory PPE Matrix
Based on OSHA's Personal Protective Equipment standard (29 CFR 1910.132) and Prudent Practices in the Laboratory[4][5], the following PPE matrix is mandatory for handling this compound.
PPE Category
Specification
Scientific Rationale
Eye/Face Protection
ANSI Z87.1 compliant chemical splash goggles. Face shield required if handling large volumes (>500 mL).
Azetidine derivatives can cause severe ocular damage and corneal burns[2]. Standard safety glasses are insufficient against liquid splashes or fine dust.
Hand Protection
Double-gloving with heavy-duty Nitrile (minimum 5 mil thickness, EN 374 tested).
Nitrile provides excellent resistance to basic amines. Double-gloving ensures a sterile inner layer remains if the outer glove is contaminated during weighing[4].
Body Protection
Flame-resistant (FR) or standard 100% cotton laboratory coat (buttoned fully), long pants, and closed-toe non-porous shoes.
Prevents dermal absorption. The methylsulfonyl group enhances the molecule's polarity, potentially altering its skin penetration kinetics.
Respiratory Protection
N95/P100 particulate respirator (if handled outside a fume hood) or handled strictly within a certified chemical fume hood.
Prevents inhalation of bioactive dust or vapors. The respiratory mucosa is highly susceptible to basic amine irritation[3][4].
Part 3: Operational Workflow & Handling Protocol
Every protocol must be a self-validating system. Follow these steps sequentially to ensure zero-exposure handling.
Step 1: Pre-Operation Environmental Control
Verify that the chemical fume hood has a face velocity of 80–120 feet per minute (fpm).
Clear the workspace of incompatible materials, specifically strong oxidizing agents and strong acids, which can react violently with amines[2].
Don all PPE as outlined in the matrix. Inspect nitrile gloves for micro-tears.
Step 2: Material Transfer and Weighing
Causality Check: Static electricity can cause fine powders to aerosolize. Use an anti-static weighing boat and a grounded micro-spatula.
Open the reagent bottle only inside the fume hood.
Weigh the required mass of 2-((Methylsulfonyl)methyl)azetidine. If the compound is a free-base liquid, use a positive-displacement pipette to avoid vapor-pressure-induced dripping.
Immediately cap the stock bottle and seal the threading with Parafilm.
Step 3: Reconstitution and Reaction Setup
Dissolve the compound in the chosen organic solvent (e.g., DCM, DMF, or DMSO) within the hood.
Critical Note on DMSO: If using Dimethyl Sulfoxide (DMSO) as a solvent, exercise extreme caution. DMSO acts as a potent penetration enhancer and will carry the biologically active methylsulfonyl azetidine directly through the skin and gloves into the bloodstream. Change gloves immediately if a micro-spill occurs on the hands.
Step 4: Post-Operation Decontamination
Wipe down the analytical balance and fume hood surface with a 10% bleach solution or appropriate solvent (e.g., isopropanol), followed by water.
Doff outer gloves inside the hood and dispose of them in a solid hazardous waste container.
Part 4: Spill Management & Disposal Plan
In the event of a spill, swift and methodical action prevents widespread contamination and aerosolization[2][6].
Solid Spill Protocol:
Isolate: Evacuate non-essential personnel from the immediate area.
Contain: Do not dry sweep, as this generates hazardous aerosols. Cover the spill with damp absorbent paper or a commercial basic-amine spill-control powder (e.g., Spill-X).
Collect: Use a non-sparking scoop to transfer the absorbed material into a sealable, chemically compatible hazardous waste bag[6].
Decontaminate: Wash the area with copious amounts of soap and water.
Liquid Spill Protocol (if in solution):
Apply an inert absorbent (vermiculite or sand) from the perimeter inwards to prevent spreading.
Collect the slurry and place it in a designated organic waste container.
Disposal Plan:
Do not flush 2-((Methylsulfonyl)methyl)azetidine down the sink[6]. All contaminated PPE, weighing boats, and spill cleanup materials must be treated as hazardous chemical waste. Label containers clearly with "Hazardous Waste: Azetidine Derivative / Toxic / Irritant" and coordinate with your Environmental Health and Safety (EHS) department for high-temperature incineration disposal.
Part 5: Emergency Response Pathway
The following diagram illustrates the immediate, self-validating response pathway in the event of accidental exposure.
Emergency response workflow for accidental exposure to 2-((Methylsulfonyl)methyl)azetidine.
References
Safety Data Sheet: Azetidine. Chemos GmbH&Co.KG.
Safety Data Sheet: D-Azetidine-2-carboxylic acid. Peptide.com.
Safety Data Sheet: Azetidine Hydrochloride. TCI Chemicals.
The Biological Significance of 4-(Methylsulfonyl)aniline: A Technical Guide for Drug Development Professionals. Benchchem.
Working with Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf - NIH.
1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. OSHA.
